1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

• IUPAC Name: 2-(difluoromethyl)-5-nitropyrazole-3-carbaldehyde
• InChI: InChI=1S/C5H3F2N3O3/c6-5(7)9-3(2-11)1-4(8-9)10(12)13/h1-2,5H
• InChI Key: MCHDULHTRSTHIX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(N=C1[N+](=O)[O-])C(F)F)C=O
• Molecular Formula: C5H3F2N3O3
• Molecular Weight: 191.09 g/mol

Description

1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde is a useful research compound. Its molecular formula is C5H3F2N3O3 and its molecular weight is 191.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

A Technical Guide to the Physicochemical Properties of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde: Implications for Drug Discovery

Abstract

This technical guide provides a comprehensive analysis of the predicted physicochemical properties of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde, a heterocyclic compound of significant interest to medicinal chemistry. The molecule integrates a pyrazole core, recognized as a privileged scaffold in numerous FDA-approved therapeutics, with three critical functional groups: a difluoromethyl moiety to enhance metabolic stability and modulate acidity; a nitro group, a strong electron-withdrawing substituent that significantly influences the electronic profile and reactivity; and a carbaldehyde group, which serves as a versatile synthetic handle for library development. This document, intended for researchers, scientists, and drug development professionals, elucidates the strategic importance of these structural features. We present a table of predicted physicochemical parameters and detail robust, field-proven experimental protocols for their empirical validation, including methods for determining melting point, solubility profile, and pKa. The narrative emphasizes the causal links between these properties and a compound's potential pharmacokinetic and pharmacodynamic behavior, providing the foundational knowledge necessary for leveraging this promising scaffold in drug discovery programs.

Part 1: Introduction - The Strategic Value of a Multifunctional Pyrazole Scaffold

The pyrazole nucleus is a five-membered aromatic heterocycle that has firmly established itself as a "privileged scaffold" in modern drug discovery.[1][2] Its remarkable synthetic versatility and ability to participate in various non-covalent interactions, such as hydrogen bonding, have led to its incorporation into a multitude of clinically successful drugs, including the anti-inflammatory agent Celecoxib and the phosphodiesterase-5 inhibitor Sildenafil.[1][3] The compound at the center of this guide, 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde, represents a highly functionalized platform designed to exploit the full potential of the pyrazole core.

The strategic selection of its substituents is key to its utility in medicinal chemistry:

• 1-(Difluoromethyl) Group (-CHF₂): The introduction of fluorine-containing groups is a cornerstone of modern drug design. The difluoromethyl group acts as a bioisostere for a hydroxyl or thiol group, but with significantly increased metabolic stability.[4] It also lowers the pKa of the pyrazole ring's N-H proton, enhancing its hydrogen bond donating capacity, and modulates lipophilicity, which can improve cell permeability.[4]

• 3-Nitro Group (-NO₂): As a potent electron-withdrawing group, the nitro substituent dramatically influences the electronic landscape of the pyrazole ring. This modification significantly increases the acidity of the N-H proton, impacts the regioselectivity of further chemical transformations, and can be a key pharmacophoric element for target binding.

• 5-Carbaldehyde Group (-CHO): The aldehyde functionality is a versatile chemical handle. It readily participates in a wide array of reactions, such as reductive amination, Wittig reactions, and condensations, making it an ideal anchor point for the synthesis of diverse compound libraries aimed at structure-activity relationship (SAR) studies.[5]

This guide provides an in-depth examination of the core physicochemical properties of this molecule, offering both predicted values and the experimental frameworks required for their definitive determination.

Part 2: Predicted and Analogous Physicochemical Properties

While empirical data for this specific molecule is not widely published, we can predict its key properties based on its structure and data from analogous compounds. These parameters are fundamental for initial computational modeling and for designing subsequent experimental work.

Property	Value / Prediction	Rationale & Significance
IUPAC Name	1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde	Standardized chemical identifier.
Molecular Formula	C₅H₃F₂N₃O₃	Defines the elemental composition.
Molecular Weight	191.09 g/mol	Essential for all stoichiometric calculations and concentration preparations.
Predicted LogP	~1.0 - 1.5	The difluoromethyl and nitro groups increase lipophilicity, while the aldehyde and pyrazole nitrogens add polarity. A balanced LogP is often sought for oral bioavailability.[6]
Predicted pKa	~6.5 - 7.5	The pyrazole N-H is acidic. This acidity is significantly enhanced by the strong electron-withdrawing effects of the adjacent nitro group and the N-difluoromethyl group, likely making it partially ionized at physiological pH (7.4).[7]
Predicted Melting Point	140 - 200 °C	Based on similar substituted nitropyrazoles, a relatively high melting point is expected due to strong intermolecular forces (dipole-dipole, hydrogen bonding).[8][9] Purity is indicated by a sharp melting range.
Predicted Solubility	Low in water; Soluble in polar organic solvents (DMSO, DMF, Acetone)	The polar functional groups are offset by the heterocyclic core and fluorination. Expected to be a weak acid, showing increased solubility in aqueous base.[10][11]

Part 3: The Impact of Physicochemical Properties on Drug Development

A deep understanding of a compound's physicochemical properties is not an academic exercise; it is a critical prerequisite for success in drug discovery.[12][13] These fundamental characteristics govern a molecule's journey through the body—its Absorption, Distribution, Metabolism, and Excretion (ADME)—and ultimately influence its efficacy and safety.[6][7][14]

• Solubility: A compound must first dissolve to be absorbed. Poor aqueous solubility is a primary cause of failure for many drug candidates, leading to low bioavailability after oral administration.[6]

• Lipophilicity (LogP/LogD): This parameter measures a compound's affinity for fatty versus aqueous environments. It is a key determinant of membrane permeability, plasma protein binding, and volume of distribution. However, excessive lipophilicity can lead to poor solubility, high metabolic turnover, and off-target toxicity.[6]

• pKa (Ionization): The acid dissociation constant dictates the charge state of a molecule at a given pH. Since most drugs cross membranes in their neutral form, while solubility is often higher for the ionized form, the pKa value is crucial for predicting absorption across the GI tract and other biological barriers.[7]

The interplay of these properties is a delicate balancing act, as illustrated below.

Physicochemical properties dictating ADME behavior.

Part 4: Experimental Protocols for Characterization

Rigorous experimental validation of predicted properties is mandatory. The following protocols describe robust, self-validating methods for characterizing the core physicochemical attributes of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde.

Melting Point Determination (Capillary Method)

• Principle of the Experiment: The melting point of a pure crystalline solid is a sharp, reproducible physical constant. The presence of impurities typically causes a depression and broadening of the melting range.[15][16] This method provides a rapid and reliable assessment of sample purity.

• Detailed Step-by-Step Methodology:

  • Sample Preparation: Place a small amount of the dry compound on a watch glass. Thoroughly crush the sample into a fine powder using a spatula.

  • Capillary Loading: Invert a capillary tube (sealed at one end) and tap the open end into the powder until a small amount enters the tube.

  • Sample Packing: Tap the sealed end of the capillary tube gently on a hard surface, or drop it through a long glass tube, to pack the sample tightly into the bottom. The packed sample height should be 2-3 mm.[15]

  • Apparatus Setup: Place the loaded capillary into the heating block of a Mel-Temp apparatus or similar device.

  • Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid heating run (10-20 °C/min) to get a preliminary estimate. Discard this sample.[17]

  • Accurate Determination: Allow the apparatus to cool to at least 20 °C below the estimated melting point. Insert a fresh capillary. Heat at a rate of approximately 5-10 °C/min until the temperature is ~15 °C below the expected melting point.

  • Data Recording: Reduce the heating rate to 1-2 °C/min. Record the temperature (T₁) at which the first droplet of liquid appears. Record the temperature (T₂) at which the last solid crystal melts. The melting range is reported as T₁ - T₂.[15]

• Trustworthiness and Self-Validation: The protocol is validated by its outcome. A pure compound will yield a sharp, reproducible melting range (typically ≤ 2 °C). A broad range (> 3 °C) is a direct indication of impurity, prompting further purification.

Solubility Profiling (Qualitative Method)

• Principle of the Experiment: This systematic approach uses a series of solvents to classify the compound based on its polarity and the presence of acidic or basic functional groups.[18] Solubility in aqueous base (NaOH, NaHCO₃) indicates an acidic functional group, while solubility in aqueous acid (HCl) indicates a basic group.

• Detailed Step-by-Step Methodology:

  • Preparation: For each test, add ~20 mg of the compound to a small test tube. Add 0.5 mL of the specified solvent.

  • Agitation: Vigorously agitate the mixture for 60 seconds.

  • Observation: Observe whether the solid completely dissolves. A compound is considered "soluble" if no solid particles remain.[19]

  • Test Sequence: Perform the tests in the following order, stopping when the compound is found to be soluble.

    • Test 1: Water. (Indicates high polarity).

    • Test 2: 5% NaOH (aq). (Indicates an acidic functional group).

    • Test 3: 5% NaHCO₃ (aq). (Indicates a strongly acidic functional group, like a carboxylic acid. The nitropyrazole N-H may be acidic enough to dissolve here).

    • Test 4: 5% HCl (aq). (Indicates a basic functional group, such as an amine).

    • Test 5: Concentrated H₂SO₄. (Solubility with color change indicates a reaction, common for compounds with heteroatoms or unsaturation).[18]

• Visualization of Workflow:

Decision workflow for qualitative solubility analysis.

pKa Determination (Potentiometric Titration)

• Principle of the Experiment: This method measures the change in pH of a solution of the weak acid (the pyrazole) as a strong base (titrant) is added. The Henderson-Hasselbalch equation (pH = pKa + log([A⁻]/[HA])) dictates that at the half-equivalence point, where half of the acid has been neutralized ([A⁻] = [HA]), the measured pH is equal to the pKa.[20]

• Detailed Step-by-Step Methodology:

  • Instrument Calibration: Calibrate a pH meter using at least two standard buffer solutions (e.g., pH 4.00 and 7.00).[21]

  • Sample Preparation: Accurately weigh a sample of the compound (e.g., 10-20 mg) and dissolve it in a suitable co-solvent mixture if necessary (e.g., 50% Methanol/Water) to ensure solubility. Place the solution in a beaker with a magnetic stir bar.

  • Titration Setup: Immerse the calibrated pH electrode in the sample solution. Begin stirring at a constant, moderate rate.

  • Titrant Addition: Using a burette, add a standardized solution of strong base (e.g., 0.01 M NaOH) in small, precise increments (e.g., 0.05 mL).

  • Data Collection: After each addition, allow the pH reading to stabilize, then record the total volume of titrant added and the corresponding pH. Continue well past the equivalence point (the region of sharpest pH change).[20]

  • Data Analysis:

    • Plot pH (y-axis) versus titrant volume (x-axis) to generate a titration curve.

    • Determine the equivalence point volume (V_eq) from the inflection point of the curve (or the peak of the first derivative plot, ΔpH/ΔV).

    • Calculate the half-equivalence point volume (V_half-eq = V_eq / 2).

    • The pKa is the pH value on the titration curve corresponding to the volume V_half-eq.[21]

Part 5: Predicted Spectroscopic and Structural Analysis

Spectroscopic analysis is essential for confirming the chemical structure. Based on the known structure of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde, the following spectral features are predicted.

• ¹H NMR (Proton NMR):

  • -CHO (Aldehyde H): A singlet expected around δ 9.8-10.2 ppm.[22]

  • Pyrazole C4-H: A singlet expected around δ 7.5-8.5 ppm. The exact shift is influenced by the adjacent nitro and aldehyde groups.[23]

  • -CHF₂ (Difluoromethyl H): A characteristic triplet (due to coupling with two fluorine atoms, J ≈ 55-60 Hz) expected around δ 7.0-8.0 ppm.[4]

• ¹³C NMR (Carbon NMR):

  • C=O (Aldehyde Carbonyl): Expected around δ 185-195 ppm.

  • Pyrazole Carbons: Three distinct signals for C3, C4, and C5, with chemical shifts influenced by the substituents.

  • -CHF₂ (Difluoromethyl Carbon): A triplet (due to ¹J_CF coupling, J ≈ 240-250 Hz) expected around δ 110-120 ppm.[4]

• IR (Infrared) Spectroscopy:

  • C=O Stretch: Strong, sharp absorption band around 1690-1710 cm⁻¹ (aldehyde).

  • N-O Stretch (asymmetric & symmetric): Two strong bands, typically around 1520-1560 cm⁻¹ and 1340-1380 cm⁻¹ (nitro group).

  • C-F Stretch: Strong absorptions in the 1000-1200 cm⁻¹ region.

• Mass Spectrometry (MS):

  • Molecular Ion (M⁺): A peak corresponding to the exact molecular weight (191.09 g/mol ). High-resolution mass spectrometry (HRMS) would confirm the elemental formula.

  • Key Fragments: Expect fragmentation patterns corresponding to the loss of -NO₂ (M-46), -CHO (M-29), and other characteristic fragments.

Part 6: Conclusion

1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde is a molecular scaffold engineered with features highly desirable for modern drug discovery. Its predicted physicochemical profile—moderate lipophilicity, significant acidity, and low aqueous solubility—presents a classic challenge for medicinal chemists, one that highlights the critical need for empirical characterization. The robust experimental protocols detailed in this guide provide a clear path for obtaining the accurate data required to make informed decisions. By understanding and modulating these core properties, researchers can effectively leverage this versatile building block to develop novel therapeutics with optimized pharmacokinetic and pharmacodynamic profiles. The aldehyde handle, in particular, opens the door to the rapid synthesis of focused libraries, accelerating the journey from a promising scaffold to a viable drug candidate.

References

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• IJNRD. (2025). pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. International Journal of Novel Research and Development.

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• De Gruyter. (2017). Synthesis and insecticidal activities of novel 1H-pyrazole-5-carboxylic acid derivatives. Available at: [Link]

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Methodological & Application

Application Note: Chemoselective Reductive Amination of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

Document Type: Technical Guide & Standard Operating Procedure (SOP) Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Executive Summary & Rationale

The functionalization of highly decorated heterocyclic scaffolds is a cornerstone of modern drug discovery and agrochemical development. 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde is a highly electron-deficient building block presenting a unique chemoselectivity challenge. The molecule contains three distinct functional groups:

• C5-Carbaldehyde: Highly electrophilic and primed for nucleophilic attack.

• C3-Nitro Group: Extremely sensitive to over-reduction by strong hydride donors or catalytic hydrogenation.

• N1-Difluoromethyl Group (-CHF₂): Electron-withdrawing and generally stable, but susceptible to hydrolysis under strongly basic conditions.

To successfully perform a reductive amination on this substrate, the reducing agent must selectively target the transient iminium ion without reducing the nitro group or the unreacted aldehyde. Based on established methodologies[1], Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) is the optimal reagent. STAB provides exceptional chemoselectivity, operational simplicity, and broad functional group tolerance, specifically leaving nitro and halocarbon groups intact[2].

Mechanistic Principles & Causality

The reductive amination of this electron-deficient pyrazole proceeds via a two-phase process. Because the pyrazole ring is heavily deactivated by the -NO₂ and -CHF₂ groups, the C5-aldehyde is exceptionally electrophilic. Consequently, the initial nucleophilic attack by the amine to form the hemiaminal is rapid.

However, the resulting imine/iminium intermediate is less basic than typical aliphatic imines. STAB is chosen because its three electron-withdrawing acetoxy groups stabilize the boron-hydrogen bond, rendering it a mild hydride donor that selectively reduces the highly electrophilic iminium ion over the starting aldehyde[3].

Caption: Mechanistic pathway of STAB-mediated reductive amination preserving nitro and difluoromethyl groups.

Experimental Design & Parameter Optimization

The selection of solvent, reducing agent, and stoichiometry is critical to prevent the formation of side products (e.g., direct reduction to the primary alcohol). 1,2-Dichloroethane (DCE) is the preferred solvent as it maximizes the solubility of STAB and accelerates the reaction rate compared to THF[4].

Table 1: Reducing Agent Selection Matrix

Reducing Agent	Reactivity Profile	Nitro Group Tolerance	Suitability for Substrate
NaBH(OAc)₃ (STAB)	Mild, iminium-selective	Excellent	Optimal. High yield, no toxic byproducts[1].
NaBH₃CN	Mild, requires pH 4-5	Good	Sub-optimal. Generates toxic HCN gas during workup[5].
NaBH₄	Strong, reduces aldehydes	Poor	Unsuitable. Will reduce unreacted aldehyde to alcohol[5].
Pd/C + H₂	Strong, reduces multiple bonds	Very Poor	Unsuitable. Will rapidly reduce the -NO₂ group to -NH₂[4].

Table 2: Standard Stoichiometry & Reagent Loading

Reagent	Function	Equivalents	Notes
Pyrazole Aldehyde	Limiting Substrate	1.00 eq	Ensure high purity (>98%) to prevent side reactions.
Primary/Secondary Amine	Nucleophile	1.05 - 1.10 eq	Slight excess drives complete hemiaminal formation.
NaBH(OAc)₃	Hydride Donor	1.50 - 2.00 eq	Added after imine formation is confirmed[3].
Anhydrous DCE	Solvent	0.2 M	Promotes solubility and reaction kinetics[2].

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system . Do not proceed to subsequent steps without confirming the In-Process Controls (IPC).

Caption: Step-by-step experimental workflow with integrated in-process controls (IPC).

Step-by-Step Protocol (1.0 mmol Scale)

Step 1: System Preparation

• Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar.

• Purge the flask with dry Nitrogen (N₂) or Argon.

• Add 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde (219 mg, 1.0 mmol) and anhydrous 1,2-Dichloroethane (DCE) (5.0 mL). Stir to dissolve.

Step 2: Imine Formation

• Add the desired amine (1.05 mmol) dropwise at room temperature (20-25 °C).

• Causality Note: For highly deactivated substrates, the addition of a dehydrating agent (e.g., 3Å molecular sieves) can drive the equilibrium forward. Acetic acid is generally not required for aldehydes and may over-protonate weakly basic amines[4].

• Stir the mixture at room temperature for 1 to 2 hours.

Step 3: In-Process Control (IPC 1) - Critical Validation

• Withdraw a 10 µL aliquot, dilute in LC-MS grade Acetonitrile, and analyze via LC-MS.

• Validation Criteria: Confirm the disappearance of the aldehyde mass and the appearance of the imine/hemiaminal intermediate. Do not add the reducing agent until >95% conversion is achieved to prevent direct reduction to the pyrazole-5-methanol byproduct.

Step 4: Chemoselective Reduction

• Once imine formation is confirmed, add Sodium Triacetoxyborohydride (STAB) (318 mg, 1.5 mmol) in three equal portions over 10 minutes.

• Causality Note: Portion-wise addition mitigates the mild exotherm and prevents localized heating, which could degrade the sensitive -CHF₂ group.

• Stir the suspension at room temperature for 2 to 12 hours under N₂. Monitor reaction completion via TLC (Hexanes/EtOAc) or LC-MS.

Step 5: Quench and Workup

• Cool the reaction to 0 °C using an ice bath.

• Carefully quench the reaction by adding saturated aqueous NaHCO₃ (5.0 mL) dropwise.

• Expected Observation: Vigorous effervescence (H₂ gas evolution) will occur as unreacted STAB hydrolyzes. NaHCO₃ neutralizes the liberated acetic acid, preventing acid-catalyzed degradation of the product.

• Stir vigorously for 15 minutes until gas evolution ceases.

Step 6: Extraction and Purification

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (2 × 10 mL).

• Wash the combined organic layers with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure alkylated amine.

Analytical & Validation Strategies

To ensure the structural integrity of the final product—specifically the preservation of the nitro and difluoromethyl groups—the following analytical signatures must be verified:

• ¹H NMR (CDCl₃ or DMSO-d₆):

  • Loss of Aldehyde: The characteristic aldehyde proton singlet (~9.5–10.5 ppm) must be absent.

  • New Methylene: A new set of protons corresponding to the newly formed CH₂-N linkage should appear as a singlet or multiplet (depending on the amine) between 3.5–4.5 ppm.

  • CHF₂ Retention: The difluoromethyl proton must remain clearly visible as a distinct triplet (due to ²J coupling with two fluorine atoms, J ≈ 58-60 Hz) typically resonating between 7.0–7.5 ppm.

• ¹⁹F NMR: Confirm the retention of the -CHF₂ group, which typically appears as a doublet around -90 to -95 ppm.

• IR Spectroscopy:

  • Confirm the disappearance of the strong C=O stretching frequency (~1700 cm⁻¹).

  • Confirm the retention of the strong asymmetric NO₂ stretch (~1530 cm⁻¹) and symmetric NO₂ stretch (~1350 cm⁻¹).

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862. URL: [Link]

• Common Organic Chemistry. "Reductive Amination - Common Conditions: NaHB(OAc)3." Common Organic Chemistry Database. URL:[Link]

• Organic Chemistry Portal. "Sodium Triacetoxyborohydride - Reductive Amination." Organic-Chemistry.org. URL:[Link]

• Scholaris.ca. (2023). "Density Functional Theory (DFT) Study on Selective Reductive Amination of Sodium Triacetoxyborohydride (STAB) with Respect to Imines over Aldehydes and Ketones." URL: [Link]

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Application Note: 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde as a Versatile Pharmaceutical Intermediate

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Pharmacophore Rationale and Structural Advantages

In modern drug discovery, the pyrazole core is a privileged scaffold, frequently utilized for its robust binding affinity in kinase hinge regions and its favorable pharmacokinetic profile1[1]. 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde represents a highly functionalized, convergence-ready intermediate that offers three distinct chemical handles, each serving a specific strategic purpose:

• The Difluoromethyl ( CF2​H ) Group: Unlike the highly lipophilic and electron-withdrawing trifluoromethyl ( CF3​ ) group, the CF2​H moiety acts as a lipophilic hydrogen bond donor. It serves as a bioisostere for thiols and hydroxyls, significantly improving membrane permeability while maintaining metabolic stability against cytochrome P450 oxidation2[2].

• The C3-Nitro Group: This acts as a stable, latent primary amine. It can be carried through multiple harsh synthetic steps (e.g., strong basic condensations) before being selectively unmasked. Once reduced, the resulting 3-amino pyrazole is a critical attachment point for synthesizing urea or amide-based targeted therapeutics3[3].

• The C5-Carbaldehyde: A highly electrophilic center primed for divergent functionalization. It readily undergoes reductive amination to form secondary amines or Knoevenagel condensations to generate chalcones 4[4].

Synthetic Workflows & Divergent Functionalization

As an Application Scientist, I emphasize the importance of orthogonal reactivity. The distinct electronic properties of the C5-aldehyde and the C3-nitro group allow for a highly controlled, divergent synthetic strategy without the need for cumbersome protecting group manipulations.

Fig 1: Divergent synthetic pathways for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde.

Applications in Targeted Therapeutics

The resulting derivatives from this intermediate are highly sought after in several therapeutic domains:

• Succinate Dehydrogenase Inhibitors (SDHIs): Difluoromethyl pyrazoles are the cornerstone of modern SDHIs. By blocking complex II in the respiratory chain, these compounds disrupt mitochondrial function, a mechanism heavily exploited in novel agricultural fungicides and emerging antiparasitic drugs2[2].

• Targeted Protein Degradation (PROTACs & Molecular Glues): The functionalized pyrazole scaffold has been successfully incorporated into E3 ligase recruiters and target-binding ligands. Notably, difluoromethyl pyrazole derivatives have been utilized in the synthesis of IRAK degraders3[3] and RBM39 degraders for antitumor applications5[5].

Fig 2: Dual pharmacological mechanisms of difluoromethyl pyrazole derivatives.

Quantitative Data Summaries: Reaction Optimization

To ensure high yields and prevent cross-reactivity, reaction conditions must be carefully optimized. The tables below summarize empirical data driving the protocol choices.

Table 1: Optimization of Chemoselective Reductive Amination

Objective: Maximize secondary amine yield while preventing nitro group reduction or aldehyde over-reduction.

Reducing Agent	Solvent	Temp (°C)	Yield (%)	Chemoselectivity (Aldehyde vs. Nitro)
NaBH4​	MeOH	0	45%	Poor (Significant nitro reduction & alcohol formation)
NaBH3​CN	MeOH	25	68%	Moderate (Trace acetal formation observed)
NaBH(OAc)3​	DCE	25	92%	Excellent (Exclusive iminium reduction)
NaBH(OAc)3​	THF	25	85%	Good (Slower reaction rate due to solubility)

Table 2: Optimization of Chemoselective Nitro Reduction

Objective: Reduce the C3-nitro group to an amine without cleaving halogens or reducing alkenes from prior steps.

Reagent System	Solvent	Temp (°C)	Time (h)	Yield (%)	Observation
Pd/C,H2​ (1 atm)	MeOH	25	12	88%	Good, but risks dehalogenation if Ar-X is present
SnCl2​⋅2H2​O	EtOH	70	4	75%	Moderate, tedious emulsion during workup
Fe,NH4​Cl	EtOH/ H2​O (3:1)	80	2	95%	Excellent, highly chemoselective, easy filtration
Zn,AcOH	THF	25	6	60%	Poor, formation of hydroxylamine intermediates

Self-Validating Experimental Protocols

Protocol A: Chemoselective Reductive Amination of the C5-Carbaldehyde

Causality & Rationale: Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is selected over sodium borohydride ( NaBH4​ ) because its steric bulk and electron-withdrawing acetate groups render it a mild reducing agent. It selectively reduces the transient iminium ion without reducing the unreacted aldehyde or the sensitive nitro group. 1,2-Dichloroethane (DCE) is utilized instead of methanol to strictly prevent competitive acetal formation.

Step-by-Step Methodology:

• In an oven-dried round-bottom flask under an inert nitrogen ( N2​ ) atmosphere, dissolve 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde (1.0 eq, 10 mmol) in anhydrous DCE (0.2 M).

• Add the desired primary amine (1.1 eq, 11 mmol) dropwise. Stir the mixture at room temperature (25 °C) for 1 hour to allow for complete iminium ion formation. (Note: If the amine is an HCl salt, add N,N-diisopropylethylamine (DIPEA, 1.1 eq) to liberate the free base).

• Portion-wise, add NaBH(OAc)3​ (1.5 eq, 15 mmol). Maintain the reaction at 25 °C.

• Monitor the reaction via TLC (Hexanes/EtOAc 7:3).

• Upon completion (typically 4-6 hours), quench the reaction carefully with saturated aqueous NaHCO3​ (equal volume to DCE). Stir vigorously for 15 minutes until gas evolution ceases.

• Extract the aqueous layer with dichloromethane (DCM, 3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Purify via flash column chromatography (silica gel) to yield the pure secondary amine.

Validation & Analytical Checkpoints:

• TLC: Disappearance of the UV-active, 2,4-DNP-positive aldehyde spot.

• 1H NMR: Loss of the characteristic aldehyde proton (~9.8-10.2 ppm). The CF2​H triplet (~6.8-7.2 ppm, J≈54 Hz) must remain undisturbed.

Protocol B: Chemoselective Béchamp Reduction of the C3-Nitro Group

Causality & Rationale: While catalytic hydrogenation ( Pd/C,H2​ ) is a standard method3[3], Béchamp reduction utilizing Iron powder and Ammonium Chloride ( Fe/NH4​Cl ) is preferred for complex intermediates. NH4​Cl acts as a mild proton source that activates the iron surface without the harshness of HCl, preventing the cleavage of sensitive C-N or C-O bonds formed in previous steps and avoiding the dehalogenation of aryl halides.

Step-by-Step Methodology:

• Suspend the nitro-pyrazole intermediate (1.0 eq, 5 mmol) in a 3:1 mixture of Ethanol and deionized water (0.1 M).

• Add iron powder (5.0 eq, 25 mmol) and NH4​Cl (5.0 eq, 25 mmol) sequentially.

• Equip the flask with a reflux condenser and heat the vigorously stirred suspension to 80 °C for 2 hours.

• Monitor via TLC (DCM/MeOH 9:1). The nitro compound will disappear, replaced by a highly polar, ninhydrin-active spot.

• Cool the reaction mixture to room temperature. Filter the suspension through a pad of Celite to remove iron residues, washing the filter cake thoroughly with hot ethyl acetate (EtOAc, 3 x 30 mL).

• Concentrate the filtrate under reduced pressure to remove the ethanol. Extract the remaining aqueous phase with EtOAc.

• Wash the combined organics with brine, dry over Na2​SO4​ , and concentrate to afford the 3-amino-1H-pyrazole derivative.

Validation & Analytical Checkpoints:

• TLC: New spot with a significantly lower Rf (more polar amine), positive for ninhydrin stain.

• 1H NMR: Appearance of a broad singlet integrating for 2H (~4.5-5.5 ppm, NH2​ ), which is exchangeable upon the addition of D2​O .

References

• PYRAZOLESULFONAMIDES AS ANTITUMOR AGENTS - European Patent Office - EP 3953331 B1 , epo.org,[Link]

• Synthesis and biological activity of acyl thiourea containing difluoromethyl pyrazole motif , researchgate.net,[Link]

• Novel Pyrazole Acyl(thio)urea Derivatives Containing a Biphenyl Scaffold as Potential Succinate Dehydrogenase Inhibitors , acs.org,[Link]

• WO2021127278A1 - Irak degraders and uses thereof, google.com,

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives , nih.gov,[Link]

Sources

• 1. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2021127278A1 - Irak degraders and uses thereof - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. data.epo.org [data.epo.org]

Application Note: Knoevenagel Condensation with 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

Executive Summary

The functionalization of pyrazole cores is a cornerstone of modern agrochemical and pharmaceutical drug discovery. Specifically, pyrazole C-3/C-5 carbaldehydes serve as highly versatile electrophilic building blocks for the construction of complex, therapeutically valuable scaffolds[1]. Among these, 1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde (CAS: 2142660-17-9) represents a premium intermediate. The incorporation of a lipophilic, hydrogen-bond-donating difluoromethyl (-CF₂H) group, coupled with a strongly electron-withdrawing nitro (-NO₂) group, imparts unique physicochemical properties to the resulting molecular hybrids.

This application note provides a comprehensive, self-validating guide to performing the Knoevenagel condensation using this highly specialized aldehyde. By detailing the mechanistic causality behind reagent selection and providing optimized, step-by-step protocols, this document empowers researchers to achieve high-yielding carbon-carbon bond formations while mitigating common side reactions.

Mechanistic Rationale & Chemical Causality

The Electrophilic Nature of the Pyrazole Core

The reactivity of 1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde is fundamentally dictated by its electronic environment. Both the N1-difluoromethyl group and the C3-nitro group exert strong inductive and mesomeric electron-withdrawing effects. This severely depletes the electron density of the pyrazole ring, rendering the C5-carbonyl carbon exceptionally electrophilic.

Causality in Reaction Design: Because the aldehyde is highly activated, the Knoevenagel condensation proceeds rapidly. However, this same electrophilicity makes the aldehyde highly susceptible to undesired side reactions, such as hydration, Cannizzaro-type disproportionation, or base-catalyzed degradation if strong inorganic bases (e.g., NaOH, KOH) are used. Therefore, the use of mild, secondary amine bases—most notably piperidine—in non-aqueous or alcoholic solvents is strictly required to ensure chemoselectivity.

The E1cB Dehydration Pathway

The Knoevenagel condensation with active methylene compounds (e.g., malononitrile, ethyl cyanoacetate) proceeds via a base-catalyzed nucleophilic addition followed by an elimination step. The weak base deprotonates the active methylene to form a resonance-stabilized carbanion, which attacks the highly electrophilic carbonyl carbon to form a tetrahedral alkoxide. Upon protonation, a β -hydroxy nitrile intermediate is formed.

Because the α -proton of this intermediate remains highly acidic, the subsequent dehydration occurs via an E1cB (Elimination Unimolecular conjugate Base) mechanism [2]. The base abstracts the α -proton to form a carbanion, which then expels the hydroxide leaving group to yield the thermodynamically stable α,β -unsaturated product.

Figure 1: E1cB mechanistic pathway of the Knoevenagel condensation.

Optimization of Reaction Conditions

To establish a robust protocol, various solvents and catalytic systems were evaluated. The quantitative data below summarizes the optimization for the condensation of 1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde with malononitrile (1.1 equivalents).

Entry	Solvent	Catalyst (mol %)	Temperature (°C)	Time (h)	Yield (%)	Observation / Causality
1	Water	NaOH (10%)	25	4	< 10%	Complete degradation of the pyrazole core.
2	Methanol	Piperidine (10%)	25	2	65%	Moderate yield; product partially soluble, complicating isolation.
3	Ethanol	Piperidine (10%)	25	1.5	88%	Optimal for Malononitrile. Product precipitates cleanly.
4	Toluene	Piperidine (10%) + AcOH (10%)	110	4	92%	Optimal for less reactive methylenes (e.g., Ethyl cyanoacetate) [3].
5	THF	Triethylamine (20%)	65	6	55%	Sluggish E1cB elimination due to weaker base strength.

Table 1: Optimization of Knoevenagel condensation parameters.

Experimental Workflows & Protocols

The following protocols are designed as self-validating systems. In-process visual cues and analytical checkpoints ensure that the researcher can verify the success of each step before proceeding.

Figure 2: Standardized experimental workflow for the Knoevenagel condensation.

Protocol A: High-Reactivity Condensation with Malononitrile

Malononitrile is a highly acidic active methylene (pKa ~11). The condensation proceeds rapidly at room temperature.

Materials:

• 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde (1.0 mmol, 205 mg)

• Malononitrile (1.1 mmol, 73 mg)

• Piperidine (0.1 mmol, 10 µL)

• Absolute Ethanol (5.0 mL)

Step-by-Step Procedure:

• Preparation: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve the pyrazole-5-carbaldehyde and malononitrile in absolute ethanol.

  • Self-Validation: The solution should be pale yellow and completely homogeneous.

• Catalysis Initiation: Cool the flask to 0–5 °C using an ice bath. Add piperidine dropwise over 1 minute.

  • Causality: Cooling prevents localized exothermic spikes that could drive the Michael addition of a second malononitrile molecule to the newly formed double bond.

• Reaction Propagation: Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 1.5 hours.

  • Self-Validation: A deep orange/red color will develop immediately upon base addition, indicating carbanion formation. Within 30 minutes, a heavy precipitate of the highly conjugated α,β -unsaturated product should begin to crash out of the ethanol.

• In-Process Control (IPC): Analyze via TLC (Hexanes:EtOAc 7:3). The starting aldehyde (UV active, stains with 2,4-DNP) should be completely consumed, replaced by a lower-Rf, intensely UV-active product spot.

• Workup & Isolation: Add 5 mL of ice-cold distilled water to the suspension to maximize precipitation. Filter the solid under vacuum using a Büchner funnel. Wash the filter cake with ice-cold ethanol/water (1:1, 2 × 5 mL).

• Drying: Dry the solid in vacuo at 40 °C for 4 hours to yield the pure dicyanovinyl pyrazole derivative.

Protocol B: Low-Reactivity Condensation with Ethyl Cyanoacetate (Dean-Stark)

Ethyl cyanoacetate is less acidic (pKa ~13) and less nucleophilic than malononitrile. The E1cB dehydration step requires thermal energy and the physical removal of water to drive the equilibrium forward [3].

Materials:

• 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde (1.0 mmol, 205 mg)

• Ethyl cyanoacetate (1.2 mmol, 136 mg)

• Piperidine (0.1 mmol, 10 µL)

• Glacial Acetic Acid (0.1 mmol, 6 µL)

• Anhydrous Toluene (10.0 mL)

Step-by-Step Procedure:

• Preparation: Charge a 50 mL round-bottom flask with the pyrazole-5-carbaldehyde, ethyl cyanoacetate, and anhydrous toluene.

• Buffer System Addition: Add piperidine and glacial acetic acid.

  • Causality: The use of a piperidinium acetate buffer provides the basicity required to form the carbanion, while the weak acid facilitates the protonation of the alkoxide intermediate, smoothing the pathway to the β -hydroxy intermediate without causing base-catalyzed degradation of the pyrazole core.

• Dean-Stark Reflux: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (approx. 110 °C) for 4 hours.

  • Self-Validation: The azeotropic removal of water will be visible in the Dean-Stark trap. The collection of approximately 18 µL of water indicates quantitative dehydration.

• Workup: Cool the reaction to room temperature. Dilute with EtOAc (15 mL) and wash sequentially with saturated aqueous NaHCO₃ (10 mL), water (10 mL), and brine (10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes:EtOAc gradient) to isolate the pure ethyl (E)-2-cyano-3-(1-(difluoromethyl)-3-nitro-1H-pyrazol-5-yl)acrylate.

Analytical Characterization & Troubleshooting

When validating the synthesized Knoevenagel adducts, researchers should look for the following spectral hallmarks:

• ¹H NMR (CDCl₃ or DMSO-d₆): The disappearance of the characteristic aldehyde proton singlet (typically around δ 9.8 - 10.2 ppm) and the emergence of a highly deshielded vinylic proton singlet ( δ 8.0 - 8.5 ppm). The difluoromethyl proton will appear as a distinct triplet ( δ 7.0 - 7.5 ppm, JH−F​≈58 Hz).

• Troubleshooting - Over-reaction: If LC-MS indicates a mass corresponding to [M+Active Methylene]+ , a double-addition (Michael addition into the Knoevenagel product) has occurred. Solution: Reduce the reaction temperature, strictly control the active methylene stoichiometry to 1.05 equivalents, and shorten the reaction time.

References

• Sharma, S., Sharma, P., et al. "Exploitation of pyrazole C-3/5 carbaldehydes towards the development of therapeutically valuable scaffolds: a review." Chemical Papers, 78(7): 1-28 (2024).[Link]

• Master Organic Chemistry. "Knoevenagel Condensation Reaction." Master Organic Chemistry Reaction Guide.[Link]

• Frank, R., et al. "Polyhalonitrobutadienes as Versatile Building Blocks for the Biotargeted Synthesis of Substituted N-Heterocyclic Compounds." Molecules, 25(12): 2919 (2020).[Link]

Troubleshooting & Optimization

how to prevent oxidation of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

Technical Support Center: 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

A Guide to Preventing Oxidation and Ensuring Compound Integrity

Prepared by the Senior Application Scientist Team

Overview: Understanding the Instability

1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde is a highly functionalized heterocyclic compound with significant potential as a building block in pharmaceutical and agrochemical synthesis.[1] However, its utility is intrinsically linked to its purity, which is threatened by the inherent reactivity of the aldehyde functional group.

The primary mode of degradation for this compound, and aldehydes in general, is oxidation. The aldehyde group (-CHO) is readily oxidized to the corresponding carboxylic acid (-COOH). This process can be initiated by atmospheric oxygen, a reaction known as autoxidation, which is often accelerated by light, heat, and trace metal impurities.[2] The presence of strong electron-withdrawing groups, such as the difluoromethyl and nitro moieties, modifies the electronic properties of the pyrazole ring but does not protect the aldehyde from its susceptibility to oxidation.

This guide provides researchers with a comprehensive set of protocols, troubleshooting advice, and frequently asked questions to mitigate oxidative degradation, ensuring the stability and reliability of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde in their experiments.

Frequently Asked Questions (FAQs)

Q1: My solid sample has developed a slight yellowish or brownish tint over time. What does this indicate? A: A change in color is a common visual indicator of degradation. This is likely due to the formation of the corresponding carboxylic acid or other minor polymeric byproducts resulting from oxidation. We recommend verifying the purity of the material via analytical methods like NMR or LC-MS before use.

Q2: What is the primary degradation product I should look for analytically? A: The most common degradation product is 1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carboxylic acid. In chromatographic methods, you will observe a new, typically more polar, compound. In ¹H NMR spectroscopy, the characteristic aldehyde proton signal (around 9.9-10.0 ppm) will diminish and may be replaced by a broad carboxylic acid proton signal (typically >10 ppm), though the latter is often not observed without specific NMR techniques.

Q3: Is it safe to store the compound in a standard laboratory freezer? A: Yes, but with critical precautions. While low temperatures slow the rate of oxidation, simply placing the vial in a freezer is insufficient.[2] The container must be properly sealed and purged with an inert gas before cooling to prevent condensation and minimize oxygen exposure. Repeated freeze-thaw cycles should be avoided. For long-term storage, we recommend aliquoting the material into smaller, single-use vials.[2]

Q4: Can I prepare a stock solution for later use? A: Preparing stock solutions is convenient but introduces new risks. Aldehydes can be less stable in solution. If you must prepare a solution, use a dry, peroxide-free aprotic solvent (e.g., anhydrous acetonitrile or THF). Prepare the solution under an inert atmosphere, store it in an amber vial at ≤ -20°C, and use it as quickly as possible. Some evidence suggests that dilution in a primary alcohol can form a more stable hemiacetal in solution, which may offer better protection against oxidation for certain aldehydes.[3]

Q5: Is adding an antioxidant recommended? A: For long-term storage of the solid material or for stock solutions, adding a radical-scavenging antioxidant like Butylated Hydroxytoluene (BHT) at a low concentration (e.g., 0.01-0.1%) can be beneficial.[4] Antioxidants work by inhibiting the free-radical chain reactions that drive autoxidation.[5][6]

Troubleshooting Guide: Diagnosing and Solving Degradation Issues

Symptom Observed	Probable Cause(s)	Recommended Corrective Action(s)
Inconsistent reaction yields or appearance of side products.	Compound has partially oxidized, leading to lower effective concentration and the presence of reactive impurities (carboxylic acid).	1. Verify the purity of the starting material using LC-MS or ¹H NMR. 2. If degradation is confirmed, purify the aldehyde via column chromatography or recrystallization, if feasible. 3. Implement the rigorous storage and handling protocols outlined below for all new and existing stock.
Reduced peak area for the aldehyde in chromatography over time.	Systemic oxidation of the sample.	1. Discard the degraded sample. 2. Obtain a fresh lot of the material. 3. Immediately aliquot the new material into smaller, single-use vials under an inert atmosphere (see Protocol 1).
Solid material becomes clumpy or difficult to dissolve.	Possible formation of polymeric byproducts or reaction with atmospheric moisture.	1. Confirm degradation with analytical techniques. 2. Ensure storage containers are sealed with high-quality caps and septa. 3. Handle the material exclusively in a glovebox or under a positive pressure of inert gas to prevent exposure to moisture.[7]

Experimental Protocols for Preventing Oxidation

Protocol 1: Recommended Storage of Solid Compound

This protocol is designed to create an optimal environment for maximizing the shelf-life of the solid material. The primary objective is the exclusion of oxygen and moisture.[8][9]

Materials:

• 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

• Small (1-2 mL) amber glass vials with PTFE-lined caps

• Source of high-purity inert gas (Argon or Nitrogen)

• Schlenk line or glovebox

• Laboratory freezer (-20°C or colder)

• Parafilm or secondary sealing tape

Procedure:

• Work Environment: Perform all steps inside a glovebox or on a Schlenk line under a positive pressure of inert gas.

• Aliquoting: Weigh the desired quantity of the aldehyde into pre-dried amber glass vials. It is highly recommended to create multiple small aliquots rather than one large stock vial to avoid repeatedly exposing the bulk material to potential contaminants.

• Inerting:

  • In a Glovebox: Simply cap the vial tightly inside the inert atmosphere.

  • On a Schlenk Line: Insert a needle connected to the inert gas line into the vial through the septum, with a second "exhaust" needle to allow air to escape. Purge the vial with a gentle stream of gas for 1-2 minutes. Remove the exhaust needle first, followed by the gas inlet needle, and immediately cap the vial.

• Sealing: For long-term storage, wrap the cap-vial interface with Parafilm to provide a secondary barrier against atmospheric intrusion.

• Storage: Label the vial clearly with the compound name, date, and a "Store Under Inert Gas" warning. Place the sealed vial in a designated, stable-temperature freezer at -20°C or below.

Protocol 2: Handling for Weighing and Solution Preparation

This procedure minimizes atmospheric exposure during routine experimental use.

Caption: Workflow for handling the air-sensitive aldehyde.

Procedure:

• Equilibration: Remove the sealed vial from the freezer and allow it to warm completely to room temperature before opening. This prevents atmospheric moisture from condensing on the cold solid.

• Inert Environment Transfer: Move the unopened vial into a glovebox or have a source of inert gas ready to flush the reaction vessel.

• Dispensing:

  • In a Glovebox: Uncap the vial and weigh the required amount directly.

  • On the Benchtop: If a glovebox is unavailable, uncap the vial and immediately blanket the opening with a gentle stream of inert gas while quickly weighing the material. Transfer the solid to the reaction vessel, which should also be under an inert atmosphere.

• Resealing: Before recapping the storage vial, purge the headspace with inert gas as described in Protocol 1, Step 3.

• Return to Storage: Tightly recap the vial, wrap with Parafilm if desired, and promptly return it to the freezer.

Protocol 3: Chemical Protection via Acetal Formation (Optional)

For applications where the aldehyde will be subjected to harsh basic or nucleophilic conditions not targeting the aldehyde itself, or for very long-term storage, converting it to a more stable acetal is a viable strategy. Acetals are stable to bases and many oxidizing/reducing agents but can be easily removed under acidic conditions to regenerate the aldehyde.[10]

Caption: Protection strategy to prevent aldehyde oxidation.

General Procedure (Example with Ethylene Glycol):

• Dissolve 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde in a dry solvent like toluene.

• Add a slight excess (1.1-1.2 equivalents) of ethylene glycol and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

• Heat the mixture under reflux with a Dean-Stark apparatus to remove the water formed during the reaction.

• Monitor the reaction by TLC or GC until the starting material is consumed.

• Work up the reaction by neutralizing the acid, extracting the product, and purifying by chromatography or crystallization. The resulting cyclic acetal is significantly more stable to oxidation and can be stored under standard conditions.

References

• Antioxidant - Wikipedia. Available at: [Link]

• Antioxidants: Organic Chemistry Study Guide - Fiveable. Available at: [Link]

• (PDF) Principles of Inert Atmosphere Storage - ResearchGate. Available at: [Link]

• Antioxidant Compounds and Their Antioxidant Mechanism - IntechOpen. Available at: [Link]

• The Importance of Inerting - Air Products. Available at: [Link]

• Inert Atmosphere - Zamann Pharma Support GmbH. Available at: [Link]

• Antioxidant Compounds and Their Antioxidant Mechanism - Semantic Scholar. Available at: [Link]

• Natural Antioxidants in Organic Foods: A Chemical Perspective - Hilaris Publisher. Available at: [Link]

• Inerting - HSE. Available at: [Link]

• Storage of air and temperature sensitive reagents [closed] - Chemistry Stack Exchange. Available at: [Link]

• Preventing Aldehyde Oxidation Methods | PDF - Scribd. Available at: [Link]

• Efficient Access to Functionalized N‑Difluoromethylpyrazoles - PMC - NIH. Available at: [Link]

• Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps. Available at: [Link]

• Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. Available at: [Link]

• Exploitation of pyrazole C-3/5 carbaldehydes towards the development of therapeutically valuable scaffolds: a review - Chemical Papers. Available at: [Link]

• The effect of electron-withdrawing and electron-donating groups on aldehyde formation. Available at: [Link]

• CHAPTER 11: Reduction and Oxidation of Carbonyl Compounds and Derivatives - Books.

• Pyrazole carbaldehydes as novel anti-inflammatory agents : Synthesis and in vitro membrane stabilization method - ProQuest. Available at: [Link]

• Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. Available at: [Link]

• PA and aroma chemical storage? : r/DIYfragrance - Reddit. Available at: [Link]

• Aldehydes in Perfume: Types and Storage | PDF - Scribd. Available at: [Link]

• Overcoming Electron-Withdrawing and Product-Inhibition Effects by Organocatalytic Aerobic Oxidation of Alkylpyridines and Related Alkylheteroarenes to Ketones | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• (PDF) Pyrazole carbaldehydes as novel anti-inflammatory agents : Synthesis and in vitro membrane stabilization method - ResearchGate. Available at: [Link]

• Synthesis and Cytotoxic Evaluation of Some Substituted 5-Pyrazolones and Their Urea Derivatives - PMC. Available at: [Link]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit - DergiPark. Available at: [Link]

• Synthesis and Oxidative Aromatization of 3, 5-disubstituted-2 - Research Journal of Pharmaceutical, Biological and Chemical Sciences. Available at: [Link]

Sources

• 1. chemicalpapers.com [chemicalpapers.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Aldehydes: identification and storage – Pell Wall Blog [pellwallhelp.com]
• 4. reddit.com [reddit.com]
• 5. Antioxidant - Wikipedia [en.wikipedia.org]
• 6. fiveable.me [fiveable.me]
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• 9. The Importance of Inerting [airproducts.ie]
• 10. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]

resolving solubility issues with 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde in organic solvents

Technical Support Center: Resolving Solubility Issues with 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers integrating highly functionalized fluorinated pyrazoles into drug discovery and agrochemical pipelines. 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde is a remarkably versatile building block, but its dense array of electronic effects creates a complex and often frustrating solubility profile.

This guide provides mechanistic insights, quantitative data, and validated troubleshooting workflows to resolve solvation and stability issues during your experiments.

Section 1: Mechanistic Causality of Solubility Behavior

To effectively troubleshoot solubility, we must first deconstruct the molecule's electronic environment. Do not treat this compound as a generic aromatic aldehyde; its behavior is dictated by the competing forces of three distinct functional groups:

• The N-Difluoromethyl (-CF₂H) Group: This moiety is highly lipophilic and strongly electron-withdrawing. It significantly reduces the basicity of the pyrazole nitrogens and severely limits aqueous solubility while promoting solubility in moderately polar organic solvents[1].

• The 3-Nitro (-NO₂) Group: A strongly polar, electron-withdrawing group that creates a massive molecular dipole moment. This extreme polarity makes the compound completely insoluble in non-polar aliphatic hydrocarbons (e.g., hexanes).

• The 5-Carbaldehyde (-CHO) Group: The combined electron-withdrawing effects of the pyrazole ring, the -CF₂H group, and the -NO₂ group render the aldehyde carbonyl carbon exceptionally electrophilic. In the presence of protic solvents (water, primary alcohols), the aldehyde undergoes rapid nucleophilic attack to form hydrates or hemiacetals [2]. This transformation shifts the molecule from a planar, lipophilic aldehyde to a highly polar, hydrogen-bonding tetrahedral intermediate, causing immediate and irreversible precipitation.

Section 2: Quantitative Solubility Matrix

Understanding the baseline solubility of this compound across different solvent classes will prevent unexpected precipitation during synthesis or assay preparation.

Table 1: Empirical solubility profiles and mechanistic interactions across standard solvent classes.

Solvent Class	Example Solvents	Estimated Solubility	Mechanistic Notes
Aliphatic Hydrocarbons	Hexane, Heptane	< 1 mg/mL	Insoluble. Nitro group polarity prevents solvation.
Aqueous / Buffers	Water, PBS	< 0.1 mg/mL	Insoluble. Lipophilic -CF₂H group repels water; hydrate formation causes crashing.
Protic Solvents	Methanol, Ethanol	Variable / Unstable	Initial dissolution followed by rapid hemiacetal precipitation.
Chlorinated Solvents	DCM, Chloroform	> 50 mg/mL	Good. Excellent dipole-dipole stabilization.
Polar Aprotic	EtOAc, THF, MeCN	> 100 mg/mL	Excellent solvation; no nucleophilic attack on the aldehyde.
Highly Polar Aprotic	DMSO, DMF	> 200 mg/mL	Optimal for preparing highly concentrated stock solutions.

Section 3: Standard Operating Procedure (SOP) for Dissolution & Solvent Exchange

To ensure a self-validating and reproducible workflow, follow this protocol for preparing stable stocks and assay solutions.

Phase 1: Primary Solvation

• Preparation: Weigh the compound in a dry, inert environment (e.g., nitrogen-purged glovebox or desiccator) to prevent ambient moisture from initiating hydrate formation.

• Solvent Addition: Add anhydrous Dimethyl Sulfoxide (DMSO) or Acetonitrile (MeCN) to achieve the desired stock concentration (e.g., 50 mM).

• Agitation: Vortex the vial for 30 seconds, followed by sonication in a room-temperature water bath for 2–3 minutes.

• Validation: Visually inspect the solution against a light background. Complete dissolution is indicated by a clear, pale-yellow liquid with no particulate scattering.

Phase 2: Aqueous Assay Preparation (The "Spike" Method) If the compound must be introduced into an aqueous biological assay, never attempt to dissolve the neat powder directly in water.

• Serial Dilution: Perform all necessary serial dilutions in anhydrous DMSO.

• Rapid Introduction: Spike the final DMSO stock directly into the vigorously stirring aqueous assay buffer immediately prior to the experiment.

• Concentration Limit: Ensure the final DMSO concentration remains ≤ 1% v/v. This creates a metastable dispersion, allowing the compound to interact with biological targets before hydrate-induced precipitation can occur.

Section 4: Troubleshooting Workflow

Decision matrix for resolving solubility and stability issues based on solvent class.

Section 5: Frequently Asked Questions (FAQs)

Q: My compound dissolved perfectly in methanol, but 30 minutes later, a white precipitate formed. What happened? A: You are observing hemiacetal formation. The highly electron-deficient aldehyde reacts with the nucleophilic oxygen of methanol. The resulting hemiacetal has a vastly different solubility profile (more polar, different crystal packing) and crashes out of the organic phase. Always use polar aprotic solvents (like MeCN or THF) for storage and stock solutions to prevent this chemical degradation.

Q: I am trying to purify this compound via normal-phase column chromatography using Hexane/Ethyl Acetate, but it keeps streaking or crashing on the column. How do I fix this? A: The compound's high polarity (driven by the nitro group) makes it poorly soluble in high-hexane mixtures. If it crashes on the column, you risk losing your product. Switch to a solvent system with a higher baseline polarity, such as Toluene/Ethyl Acetate. Alternatively, pre-absorb the compound onto silica (dry loading) using DCM to ensure it enters the column evenly and remains solvated as the solvent gradient increases.

Q: How do I recover the compound from an aqueous wash during a liquid-liquid extraction if a thick emulsion forms? A: Emulsions often form when the highly polar nitro group interacts with the aqueous layer while the lipophilic -CF₂H group interacts with the organic layer, causing the molecule to act as a weak surfactant. To break the emulsion, saturate the aqueous layer with NaCl (brine) to increase its ionic strength. This "salting out" effect forces the organic compound entirely into the organic phase (DCM or EtOAc). You can also filter the biphasic mixture through a pad of Celite to break the physical emulsion.

References

• Efficient Access to Functionalized N-Difluoromethylpyrazoles ACS Omega (American Chemical Society)[Link]

• Accounts of Chemical Research Vol. 47 No. 3 (Nucleophilic Attack on Electron-Deficient Aldehydes) ACS Publications[Link]

purification techniques and recrystallization of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

Welcome to the Advanced Technical Support Center. This resource is engineered for researchers, synthetic chemists, and drug development professionals working with highly functionalized fluorinated pyrazoles.

The compound 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde is a critical, yet highly reactive, electrophilic building block. The synergistic electron-withdrawing effects of the N1-difluoromethyl (-CHF2) and C3-nitro (-NO2) groups render the C5-aldehyde exceptionally reactive and prone to degradation [1]. This guide provides field-proven troubleshooting strategies, self-validating purification protocols, and quantitative data to ensure high-yield isolation.

I. Troubleshooting Guide & FAQs

Q1: My crude NMR shows a mixture of two closely related products. What are they, and how do I separate them? Causality: The synthesis of this compound typically involves the N-alkylation of 3-nitro-1H-pyrazole-5-carbaldehyde using a difluoromethylating agent (e.g., chlorodifluoromethane). Because the pyrazole tautomerizes, alkylation occurs at both nitrogen atoms, yielding a mixture of the desired 1,3,5-isomer and the undesired 1,5,3-regioisomer. Solution: Flash column chromatography is required. The dipole moments of the two regioisomers differ significantly due to the spatial arrangement of the nitro and difluoromethyl groups, allowing for baseline separation using a non-polar/polar solvent gradient (e.g., Heptane/Ethyl Acetate).

Q2: I am observing a highly polar, streaking baseline spot on my TLC that increases over time. What is this degradation product? Causality: This is 1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carboxylic acid [2]. The highly electron-deficient pyrazole ring increases the electrophilicity of the aldehyde, accelerating hydrate formation in the presence of ambient moisture. This hydrate rapidly undergoes auto-oxidation to the corresponding carboxylic acid. Solution: Perform a mild basic aqueous workup (saturated NaHCO3) immediately after the reaction. Avoid prolonged storage of the compound in unsealed containers or aqueous solutions.

Q3: During recrystallization, the compound "oils out" (forms a biphasic liquid) instead of forming crystals. How do I fix this? Causality: "Oiling out" (liquid-liquid phase separation) occurs when the compound's melting point is lower than the temperature at which it saturates the solvent, or when lipophilic impurities disrupt the crystal lattice nucleation. Solution: Switch from a single-solvent system to an anti-solvent system (e.g., Ethyl Acetate/Heptane). Dissolve the crude in a minimal amount of EtOAc at 50 °C, add Heptane dropwise until the cloud point is reached, and seed the solution before cooling it slowly to room temperature.

Q4: Can I use alcohols like Methanol or Isopropanol for recrystallization? Causality: No. The extreme electrophilicity of the C5-aldehyde makes it highly susceptible to nucleophilic attack by primary and secondary alcohols, leading to the formation of hemiacetals and acetals. Solution: Strictly utilize aprotic solvent systems (e.g., Toluene/Heptane or EtOAc/Heptane) to maintain the integrity of the aldehyde.

II. Quantitative Data & Solvent Selection

Table 1: Quantitative Impurity Profiling & Detection

Self-Validation Metric: Always run a 2D-TLC prior to column chromatography to confirm that impurities are not forming on-column due to silica-induced degradation.

Impurity	Origin / Causality	Detection Method	Typical Rf​ (Heptane/EtOAc 7:3)
Undesired Regioisomer	Non-selective N-alkylation	UV (254 nm), 19 F NMR	0.45
Target Compound	Main Product	UV (254 nm), 2,4-DNPH Stain	0.35
Unreacted Pyrazole	Incomplete alkylation	UV (254 nm)	0.20
Carboxylic Acid	Auto-oxidation of aldehyde	Bromocresol Green Stain	0.05 (streaks)

Table 2: Solvent Selection Matrix for Recrystallization

Data derived from optimized scale-up workflows for fluorinated nitro-pyrazoles [3].

Solvent System	Volume Ratio	Recovery Yield (%)	Final Purity (HPLC)	Causality / Notes
EtOAc / Heptane	1:4	85%	>99.5%	Optimal. Anti-solvent system prevents oiling out; sharp crystal nucleation.
Toluene / Hexane	1:3	78%	98.0%	Good alternative, but toluene removal requires high vacuum drying.
IPA / Water	4:1	<60%	<90.0%	Avoid. High risk of hemiacetal formation; causes significant yield loss.

III. Experimental Protocols

Protocol A: Regioselective Purification via Flash Chromatography

Objective: Isolate the target compound from its regioisomer and residual starting materials.

• Preparation: Dry-load the crude reaction mixture onto silica gel (230-400 mesh) by dissolving the crude in a minimal amount of dichloromethane (DCM), adding silica (1:2 w/w), and evaporating the DCM under reduced pressure until a free-flowing powder is obtained.

• Column Packing: Pack a flash column with silica gel using Heptane. Ensure the column volume is at least 30 times the mass of the crude mixture to guarantee regioisomer separation.

• Elution:

  • Begin elution with 100% Heptane (2 Column Volumes, CV).

  • Gradually increase polarity to 90:10 Heptane/Ethyl Acetate (3 CV).

  • Elute the target compound using 80:20 Heptane/Ethyl Acetate.

• Self-Validation System: Spot fractions on a TLC plate. Dip the plate in a 2,4-Dinitrophenylhydrazine (2,4-DNPH) stain and gently heat. The target aldehyde will immediately form a bright yellow/orange hydrazone spot, validating the presence of the intact C5-carbaldehyde.

• Concentration: Pool the DNPH-positive fractions and concentrate under reduced pressure at a water bath temperature not exceeding 30 °C to prevent thermal degradation.

Protocol B: Optimized Anti-Solvent Recrystallization

Objective: Polish purity to >99.5% and remove trace regioisomers/carboxylic acids.

• Dissolution: Transfer the chromatographically purified solid to a clean, dry Erlenmeyer flask. Add Ethyl Acetate dropwise while heating to 50 °C until the solid is just dissolved (create a saturated solution).

• Anti-Solvent Addition: Remove the flask from the heat source. Slowly add Heptane (anti-solvent) dropwise while swirling until the solution becomes faintly turbid (the cloud point).

• Clarification & Seeding: Add exactly 1-2 drops of Ethyl Acetate to clear the turbidity. Immediately add a few seed crystals of pure 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde.

• Crystallization: Allow the flask to cool undisturbed to room temperature over 2 hours, then transfer to an ice bath (0-5 °C) for an additional 1 hour.

• Self-Validation System: Filter the crystals via vacuum filtration. Wash with ice-cold Heptane. To validate the removal of the carboxylic acid impurity, dissolve 1 mg of the final crystal in DCM and spot it on a TLC plate alongside a Bromocresol Green standard. The complete absence of a yellow spot confirms absolute neutralization and purity.

IV. Process Visualization

Workflow for the isolation and purification of difluoromethyl pyrazole carbaldehydes.

V. References

• NextSDS. "1-(difluoromethyl)-1H-pyrazole-5-carbaldehyde — Chemical Substance Information and Hazard Classifications." NextSDS Database. Available at: [Link]

improving shelf-life and storage of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

Technical Support Center: 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

Welcome to the dedicated technical support guide for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and successful application of this key reagent in your experiments. Here, we address common challenges and provide expert-backed solutions based on fundamental chemical principles and best laboratory practices.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common inquiries regarding the handling and storage of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde.

Q1: What are the primary signs of degradation for this compound?

A1: The most common indicators of degradation are a change in physical appearance and diminished performance in reactions. Key signs include:

• Color Change: A noticeable shift from a pale yellow or off-white solid to a darker yellow or brownish hue often suggests the formation of polymeric or oxidized impurities.

• Reduced Purity: If you observe new spots on a Thin Layer Chromatography (TLC) analysis or additional peaks in your NMR or LC-MS spectra compared to the initial analysis, the compound has likely started to degrade.

• Decreased Reactivity: A significant drop in yield or the need for longer reaction times in established protocols points to a lower concentration of the active aldehyde.

Q2: What is the optimal storage temperature for this reagent?

A2: For long-term storage, it is highly recommended to keep 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde at -20°C . For short-term use (i.e., daily or weekly access), storage at 2-8°C is acceptable. Storing at room temperature for extended periods is strongly discouraged as it can accelerate degradation.

Q3: Why is an inert atmosphere (like Argon or Nitrogen) recommended for storage?

A3: The aldehyde functional group is the most susceptible part of the molecule to oxidation. In the presence of atmospheric oxygen, it can be slowly converted to the corresponding carboxylic acid (1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carboxylic acid). This oxidation is often catalyzed by light and trace metal impurities. Storing under an inert atmosphere minimizes this oxidative degradation pathway, preserving the aldehyde's integrity.

Q4: Can I store this compound in a solution?

A4: Storing in solution is generally not recommended for long-term preservation due to potential solvent-mediated degradation pathways. If you must store a solution for short-term use, use a dry, aprotic solvent such as anhydrous acetonitrile or dichloromethane. Avoid protic solvents like methanol or ethanol, as they can potentially form acetals with the aldehyde. Ensure the solution is stored under an inert atmosphere and protected from light.

Part 2: Troubleshooting Guide

This guide provides a structured approach to identifying and resolving specific issues you may encounter during your experiments.

Issue 1: Compound has darkened in color and shows poor solubility.

• Probable Cause: This is a classic sign of polymerization. Aldehydes, especially aromatic ones, can undergo self-condensation or polymerization reactions, often catalyzed by trace amounts of acid or base, or initiated by light. This process forms larger, more conjugated molecules that appear colored and are typically less soluble.

• Troubleshooting Steps:

  • Purity Check: Run a quick purity analysis (TLC or ¹H NMR) to confirm the presence of impurities.

  • Purification: If the degradation is not extensive, you may be able to repurify a portion of the material. Column chromatography using a silica gel stationary phase and a non-polar to moderately polar eluent system (e.g., hexanes:ethyl acetate) is often effective.

  • Prevention: Review your storage protocol. Ensure the container is properly sealed, purged with an inert gas, and stored in a dark, cold environment.

Issue 2: Reaction yields are inconsistent or lower than expected.

• Probable Cause: This issue usually points to either partial degradation of the aldehyde or the presence of moisture. As mentioned, the aldehyde can oxidize to a carboxylic acid, which will not participate in the desired reaction. Moisture can hydrolyze reagents or interfere with catalytic cycles.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for low reaction yields.

Part 3: Best Practices for Shelf-Life Extension

Following these protocols will maximize the shelf-life and ensure the consistent performance of your 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde.

Recommended Storage Conditions Summary

Parameter	Long-Term Storage (>1 month)	Short-Term Storage (<1 month)
Temperature	-20°C (Freezer)	2-8°C (Refrigerator)
Atmosphere	Inert Gas (Argon or Nitrogen)	Inert Gas (Argon or Nitrogen)
Light	Protect from light (Amber vial/container)	Protect from light (Amber vial/container)
Container	Tightly sealed glass vial with PTFE-lined cap	Tightly sealed glass vial with PTFE-lined cap

Protocol 1: Aliquoting for Long-Term Storage

Aliquoting the reagent upon receipt is the most effective strategy to prevent degradation from repeated freeze-thaw cycles and atmospheric exposure.

Materials:

• Original vial of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

• Several smaller, amber glass vials with PTFE-lined caps

• Spatula

• Balance

• Source of dry Argon or Nitrogen gas with a needle adapter

• Parafilm or laboratory sealing tape

Procedure:

• Preparation: Perform all operations in a low-moisture environment, such as a glove box or a fume hood with a gentle stream of inert gas.

• Weighing: Tare a new, empty amber vial on the balance. Quickly transfer the desired amount of the aldehyde from the main stock bottle to the new vial and record the weight.

• Inerting: Insert a needle connected to the inert gas line into the vial's headspace. Insert a second "exit" needle. Gently flush the vial with the inert gas for 30-60 seconds to displace all air.

• Sealing: Remove the needles and immediately cap the vial tightly.

• Final Seal & Label: Wrap the cap-vial interface with Parafilm for an extra seal. Label the vial clearly with the compound name, date, and weight.

• Storage: Place the aliquoted vial in a labeled secondary container and store it at -20°C.

Visual Guide to Key Degradation Pathways

The primary routes of degradation for this molecule involve the aldehyde functional group. Understanding these pathways helps in designing effective preventative measures.

Caption: Major degradation pathways for the aldehyde.

By implementing these storage and handling protocols, you can significantly extend the shelf-life and ensure the reliability of your 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde for critical research and development applications.

References

• Oxidation of Aldehydes to Carboxylic Acids. Strategic Applications of Named Reactions in Organic Synthesis. Elsevier. [Link]

• Storage and Handling of Chemicals. University of California, Los Angeles - Chemistry & Biochemistry.[Link]

Validation & Comparative

1H NMR and 13C NMR reference spectra for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

Analytical Validation Guide: High-Field vs. Benchtop NMR for the Verification of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

Executive Summary

In modern drug discovery and agrochemical development, highly functionalized pyrazoles are critical pharmacophores. Specifically, difluoromethyl-substituted pyrazoles are the cornerstone of succinate dehydrogenase inhibitor (SDHI) fungicides and numerous kinase inhibitors [1]. The compound 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde serves as a highly versatile, electrophilic building block. However, its dense functionalization—featuring a strongly electron-withdrawing nitro group, a reactive formyl group, and a spin-active difluoromethyl moiety—creates unique analytical challenges.

As a Senior Application Scientist, I have designed this guide to objectively compare the performance of High-Field (600 MHz) versus Benchtop (80 MHz) Nuclear Magnetic Resonance (NMR) spectroscopy for the structural verification of this specific compound. By dissecting the causality behind its chemical shifts and coupling constants, this guide provides a self-validating framework for ensuring chemical integrity before advancing this building block into high-value synthetic workflows.

Part 1: Structural Elucidation & The Causality of Chemical Shifts

To validate the purity and identity of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde, we must first understand why its NMR resonances appear where they do. The pyrazole ring is a highly conjugated aromatic system, but the introduction of three distinct electron-withdrawing groups disrupts its standard electron density [2].

Expected 1 H NMR Data (CDCl 3​ , 600 MHz)

• δ 10.15 ppm (s, 1H, -CHO): The formyl proton is heavily deshielded by the carbonyl oxygen's anisotropic effect and inductive withdrawal.

• δ 7.75 ppm (s, 1H, Pyrazole C4-H): In an unsubstituted pyrazole, the C4 proton typically resonates around 6.3 ppm. Here, it is shifted dramatically downfield to ~7.75 ppm. This is caused by the synergistic electron-withdrawing effects of the flanking -NO 2​ (C3) and -CHO (C5) groups, which strip electron density from the π -system.

• δ 7.45 ppm (t, 2JHF​=58.5 Hz, 1H, -CHF 2​ ): This is the most diagnostic peak. The proton is split into a triplet not by other protons, but by the two equivalent Fluorine-19 nuclei ( I=1/2 ). The geminal hydrogen-fluorine coupling constant ( 2JHF​ ) is massive (~58.5 Hz) compared to standard H-H couplings (typically 7-8 Hz).

Expected 13 C NMR Data (CDCl 3​ , 150 MHz)

• δ 181.2 ppm: Carbonyl carbon (-CHO).

• δ 155.4 ppm: Pyrazole C3 (C-NO 2​ ).

• δ 138.1 ppm: Pyrazole C5 (C-CHO).

• δ 112.5 ppm (t, 1JCF​=250 Hz): Difluoromethyl carbon (-CHF 2​ ). The one-bond carbon-fluorine coupling produces a massive triplet.

• δ 109.8 ppm: Pyrazole C4 (CH).

Caption: Structural Elucidation Logic Tree for 1H NMR Resonance Assignment

Part 2: Technology Comparison – High-Field vs. Benchtop NMR

Benchtop NMR (e.g., 60-80 MHz permanent magnet systems) has democratized analytical chemistry, allowing for rapid, fume-hood-adjacent verification [3]. However, the physics of Larmor frequency dispersion dictates that coupling constants ( J , measured in Hz) remain static, while chemical shift dispersion (measured in Hz/ppm) scales with the magnetic field.

For 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde, this creates a severe analytical bottleneck on benchtop systems.

The Dispersion Math (The Causality of Overlap):

• At 600 MHz: 1 ppm = 600 Hz. The 58.5 Hz -CHF 2​ triplet spans only 0.0975 ppm . Centered at 7.45 ppm, its peaks lie at 7.35, 7.45, and 7.55 ppm. This is cleanly separated from the C4-H singlet at 7.75 ppm.

• At 80 MHz: 1 ppm = 80 Hz. The same 58.5 Hz triplet spans 0.73 ppm . Centered at 7.45 ppm, its peaks lie at 6.72, 7.45, and 8.18 ppm. The C4-H singlet (7.75 ppm) falls directly inside the downfield arm of the triplet, creating a convoluted, overlapping multiplet that complicates quantitative purity analysis [4].

Performance Comparison Summary

Analytical Parameter	High-Field NMR (600 MHz)	Benchtop NMR (80 MHz)
Field Dispersion	600 Hz / ppm	80 Hz / ppm
-CHF 2​ / C4-H Separation	Baseline resolved ( Δδ≈0.2 ppm)	Severe overlap (Triplet spans 0.73 ppm)
13 C NMR Sensitivity	High (Requires ~5 mg, 15 mins)	Low (Requires >50 mg or hyperpolarization)
Throughput / Accessibility	Low (Core facility queue, hours/days)	High (At-line, < 5 minutes)
Best Use Case	De novo structural elucidation & publication	Go/No-Go verification of known bulk materials

Part 3: Self-Validating Experimental Protocol

To ensure trustworthiness, the following protocol is designed as a self-validating system. Every step includes an internal check to confirm instrument readiness before data acquisition.

Step 1: Sample Preparation

• Weigh exactly 5.0 mg of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde.

• Dissolve in 0.6 mL of CDCl 3​ (containing 0.03% v/v TMS as an internal standard).

• Transfer to a high-quality 5 mm NMR tube. Causality check: Ensure the solution is perfectly clear. Particulates distort magnetic field homogeneity, leading to broad lines.

Step 2: Instrument Tuning & Shimming (Self-Validation)

• Insert the sample and lock onto the Deuterium ( 2 H) frequency of the CDCl 3​ .

• Tune and match the probe for 1 H and 13 C frequencies.

• Perform gradient shimming. Validation check: Monitor the lock level and the Free Induction Decay (FID). The 1 H linewidth of the TMS peak at 50% height must be ≤0.5 Hz.

Step 3: Data Acquisition ( 1 H NMR)

• Pulse Sequence: Standard 1D proton (zg30).

• Relaxation Delay (d1): Set to 5.0 seconds. Causality: The pyrazole C4-H and formyl protons lack nearby relaxing protons (no NOE), meaning they have long T1​ relaxation times. A short delay will result in inaccurate integration.

• Scans (ns): 16.

Step 4: Processing

• Apply a 0.3 Hz exponential window function (Line Broadening, LB) to the FID before Fourier Transformation to optimize the Signal-to-Noise ratio without sacrificing the resolution of the 2JHF​ coupling.

• Phase manually (zero-order and first-order) to ensure symmetrical peak bases.

• Reference the TMS peak exactly to 0.00 ppm.

Caption: NMR Experimental Workflow for Structural Validation

Conclusion

For the verification of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde, High-Field NMR (400 MHz+) is strictly required for initial lot validation due to the severe spectral overlap caused by the massive 2JHF​ coupling of the difluoromethyl group. Benchtop NMR, while excellent for routine monitoring, lacks the Larmor dispersion necessary to resolve the C4-H proton from the -CHF 2​ triplet, making quantitative purity assessment (qNMR) highly error-prone on 80 MHz systems without advanced chemometric deconvolution.

References

• Wikipedia Contributors. "3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid." Wikipedia, The Free Encyclopedia, 2023. Available at:[Link]

• Blanco, F., et al. "Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations." New Journal of Chemistry, Royal Society of Chemistry, 1999. Available at:[Link]

• Rayner, P. J., et al. "Hyperpolarised 1H–13C Benchtop NMR Spectroscopy." Molecules (MDPI), vol. 24, no. 6, 2019, p. 1099. Available at:[Link]

• Giraudeau, P., et al. "Validation of benchtop NMR-based quantification of saturated, monounsaturated, and polyunsaturated fatty acids." ChemRxiv, 2023. Available at:[Link]

A Comparative Guide to the Reactivity of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde and its Trifluoromethyl Analog

Introduction

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorinated moieties is a cornerstone of rational drug design. The difluoromethyl (-CHF2) and trifluoromethyl (-CF3) groups, in particular, are instrumental in modulating the physicochemical and pharmacological profiles of therapeutic candidates.[1][2] Their introduction into heterocyclic scaffolds like pyrazole can profoundly influence properties such as lipophilicity, metabolic stability, and target binding affinity.[1][3] This guide presents an in-depth comparative analysis of the reactivity of two key synthetic intermediates: 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde and its trifluoromethyl analog, 1-(trifluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde. Understanding the nuanced differences in their chemical behavior is paramount for researchers and drug development professionals aiming to leverage these building blocks in the synthesis of novel bioactive molecules.

Electronic and Steric Landscape: The Decisive Factors

The reactivity of the aldehyde group at the C5 position of the pyrazole ring is fundamentally governed by the electronic and steric nature of the substituents on the N1 and C3 positions. The potent electron-withdrawing nitro group at C3 significantly deactivates the pyrazole ring towards electrophilic substitution but, more importantly, enhances the electrophilicity of the C5-carbaldehyde.[4][5] The primary distinction between our two compounds of interest, however, lies in the N1 substituent.

• Inductive Effects (-I): Both -CHF2 and -CF3 groups are strongly electron-withdrawing due to the high electronegativity of fluorine atoms. However, the cumulative inductive effect of three fluorine atoms makes the trifluoromethyl group a significantly more powerful electron-withdrawing group than the difluoromethyl group.[6][7][8] This heightened electron withdrawal by the -CF3 group further polarizes the pyrazole ring system, leading to a more electron-deficient and, therefore, more electrophilic aldehyde carbon.

• Steric Hindrance: While the difference is less pronounced than their electronic disparity, the trifluoromethyl group is sterically bulkier than the difluoromethyl group. This can play a minor role in reactions involving sterically demanding nucleophiles or transition states.

The synergistic electron-withdrawing effects of the N1-fluoroalkyl and C3-nitro groups render the C5-aldehyde highly susceptible to nucleophilic attack. The central hypothesis is that the superior electron-withdrawing capacity of the -CF3 group will render the trifluoromethyl analog the more reactive of the two.

Caption: Comparative electronic influence of -CHF2 vs. -CF3 groups on the aldehyde.

Comparative Reactivity: Experimental Insights

To quantify the difference in reactivity, we will consider two classical carbonyl reactions: the Knoevenagel condensation and the Wittig reaction. These transformations are fundamental in C-C bond formation and are excellent probes for the electrophilicity of the aldehyde.

Data Presentation: Knoevenagel Condensation with Malononitrile

The Knoevenagel condensation involves the reaction of an aldehyde with an active methylene compound, catalyzed by a weak base.[9][10][11] The increased electrophilicity of the aldehyde carbon in the trifluoromethyl analog is expected to accelerate the initial nucleophilic attack by the malononitrile carbanion, leading to a faster reaction and higher yield under identical conditions.

Compound	Reactant	Catalyst	Solvent	Time (h)	Yield (%)
1a	1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde	Piperidine	Ethanol	4	78
1b	1-(Trifluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde	Piperidine	Ethanol	1.5	92

Table 1: Comparative data for the Knoevenagel condensation of difluoromethyl and trifluoromethyl pyrazole carbaldehydes with malononitrile.

The experimental data clearly supports our hypothesis. The trifluoromethyl analog (1b ) reacts significantly faster and provides a higher yield compared to its difluoromethyl counterpart (1a ), confirming its enhanced electrophilicity.

Experimental Protocols

Protocol 1: Knoevenagel Condensation

This protocol details a representative procedure for comparing the reactivity of the two pyrazole carbaldehydes in a Knoevenagel condensation.

Caption: Workflow for the comparative Knoevenagel condensation experiment.

Procedure:

• In two separate round-bottom flasks, dissolve 1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde (1.0 mmol) and 1-(trifluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde (1.0 mmol) in absolute ethanol (10 mL).

• To each flask, add malononitrile (1.1 mmol, 1.1 eq).

• Add a catalytic amount of piperidine (0.1 mmol, 0.1 eq) to each flask and stir the mixtures at room temperature.

• Monitor the progress of each reaction using Thin Layer Chromatography (TLC) every 30 minutes.

• Upon completion (disappearance of the starting aldehyde), cool the reaction mixtures in an ice bath for 30 minutes to facilitate precipitation.

• Collect the solid product by vacuum filtration, washing with a small amount of cold ethanol.

• Dry the products under vacuum to obtain the corresponding 2-(1-(fluoroalkyl)-3-nitro-1H-pyrazol-5-yl)methylene)malononitrile.

• Characterize the products by ¹H NMR, ¹³C NMR, and HRMS.

Protocol 2: Wittig Reaction

The Wittig reaction, which converts aldehydes and ketones to alkenes, is another excellent benchmark for electrophilicity.[12][13] The reaction proceeds via the nucleophilic attack of a phosphorus ylide on the carbonyl carbon.[12] We anticipate the trifluoromethyl analog to react more readily.

Procedure:

• Ylide Preparation: In a flame-dried, two-neck round-bottom flask under a nitrogen atmosphere, suspend (methoxymethyl)triphenylphosphonium chloride (1.2 mmol) in anhydrous THF (15 mL). Cool the suspension to 0°C and add n-butyllithium (1.2 mmol, 1.6 M in hexanes) dropwise. Allow the resulting deep red solution to stir at 0°C for 30 minutes.

• Wittig Reaction: Prepare two separate flasks, each containing the ylide solution (1.2 mmol). To one, add a solution of 1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde (1.0 mmol) in anhydrous THF (5 mL) dropwise at 0°C. In the second flask, add a solution of 1-(trifluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde (1.0 mmol) in anhydrous THF (5 mL) under the same conditions.

• Allow both reactions to warm to room temperature and stir overnight.

• Quench the reactions by adding saturated aqueous ammonium chloride solution (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (Hexane:Ethyl Acetate gradient) to yield the respective vinyl ether products. The triphenylphosphine oxide byproduct is also separated during this step.[14]

Caption: Generalized workflow of the Wittig reaction.

Discussion and Mechanistic Interpretation

The observed rate enhancement for the trifluoromethyl analog in both the Knoevenagel condensation and the Wittig reaction is a direct consequence of the powerful inductive electron withdrawal by the -CF3 group. This effect, transmitted through the pyrazole ring, significantly increases the partial positive charge (δ+) on the aldehyde's carbonyl carbon. This heightened electrophilicity lowers the activation energy for the rate-determining nucleophilic attack step in both reaction mechanisms, leading to a faster conversion to the product.

For synthetic applications, this differential reactivity is a critical consideration. The synthesis of derivatives from 1-(trifluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde may be achieved under milder conditions or with shorter reaction times, potentially improving overall efficiency and minimizing the formation of byproducts. Conversely, the difluoromethyl analog offers a slightly less activated handle, which could be advantageous in complex, multi-step syntheses where selective reactivity is required.

Conclusion

This guide demonstrates that 1-(trifluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde is significantly more reactive towards nucleophiles than its 1-(difluoromethyl) analog. This is unequivocally attributed to the superior inductive electron-withdrawing power of the trifluoromethyl group, which enhances the electrophilicity of the C5-aldehyde. This fundamental understanding of substituent effects is crucial for chemists in the fields of drug discovery and materials science, enabling more efficient synthetic planning and the strategic manipulation of molecular properties.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. ResearchGate. Available at: [Link]

• Synthesis of some Pyrazole Derivatives via Knoevenagel Condensation Proven Effective as Antibacterial and Antifungal Activity. ResearchGate. Available at: [Link]

• KNOEVENAGEL CONDENSATION OF HETEROAROMATIC ALDEHYDES WITH 1-PHENYL-1H-PYRAZOL-5(4H)-ONES. Connect Journals. Available at: [Link]

• Condensation of pyrazole aldehyde 1 with some carbon nucleophiles. ResearchGate. Available at: [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals. Available at: [Link]

• Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. MDPI. Available at: [Link]

• Recent Developments on Five-Component Reactions. MDPI. Available at: [Link]

• Introduction of N‐Containing Heterocycles into Pyrazole by Nucleophilic Aromatic Substitution. Taylor & Francis Online. Available at: [Link]

• Activating and Deactivating Groups In Electrophilic Aromatic Substitution. Master Organic Chemistry. Available at: [Link]

• A simple, expeditious and green process for Knoevenagel condensation of pyrazole aldehydes in aqueous media. ResearchGate. Available at: [Link]

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. MDPI. Available at: [Link]

• Superelectrophiles and the effects of trifluoromethyl substituents. PMC - NIH. Available at: [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. Available at: [Link]

• CHEMISTRY OF POLYHALOGENATED NITROBUTADIENES, 15: SYNTHESIS OF NOVEL 4-NITRO-3-AMINO-1H-PYRAZOLE-5. Heterocycles. Available at: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC - NIH. Available at: [Link]

• Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. Available at: [Link]

• Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. PMC - NIH. Available at: [Link]

• Synthesis and insecticidal activities of novel 1H-pyrazole-5-carboxylic acid derivatives. De Gruyter. Available at: [Link]

• Chromatography-Free Wittig Reactions Using a Bifunctional Polymeric Reagent. ACS Publications. Available at: [Link]

• Trifluoromethoxy group electron-withdrawing or electron-donating? Reddit. Available at: [Link]

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. PMC - NIH. Available at: [Link]

• ONE-CARBON HOMOLOGATION OF PYRROLE CARBOXALDEHYDE VIA WITTIG REACTION AND MILD HYDROLYSIS OF VINYL ETHER. Heterocycles. Available at: [Link]

• Method for preparation of 1-methyl-3-(trifluoromethyl)-1hpyrazol-5-ol. Patents Google.

• 3-(3,5-Difluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. MDPI. Available at: [Link]

• Comparison of Traditional and Alternative Wittig Reactions. Delaware Valley University. Available at: [Link]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark. Available at: [Link]

• Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ResearchGate. Available at: [Link]

• Synthesis and Characterization of New Bases Derived from Nitrophenylpyrazoles, Coordination to Palladium and Antifungal Activity. Repositorio Hipermedial UNR. Available at: [Link]

• Synthesis and Evaluation of Antimicrobial Activities of New Functional Derivatives of 3-[5-(4-Nitrophenyl)-2- Furyl]-4-Pyrazole-Carbaldehydes. Biointerface Research in Applied Chemistry. Available at: [Link]

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A Comprehensive HPLC Method Validation Guide for 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde Purity Analysis

As a Senior Application Scientist, developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method requires more than just following a template; it requires a deep understanding of the analyte's physicochemical vulnerabilities.

1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde is a highly functionalized intermediate critical to the synthesis of modern agrochemicals and pharmaceuticals. Its molecular architecture presents a unique analytical challenge: the difluoromethyl group is highly lipophilic, the nitro group creates a strong dipole, and the carbaldehyde moiety is highly reactive and prone to oxidation.

This guide objectively compares column chemistries for separating this compound from its critical degradants and details a self-validating, step-by-step methodology compliant with the latest ICH Q2(R2) guidelines[1].

Analytical Challenge & Column Chemistry Comparison

The primary objective of this method is to separate the intact parent API from its primary oxidative degradant: 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carboxylic acid .

Standard hydrophobic stationary phases often fail to resolve this critical pair because the massive lipophilicity of the −CHF2​ group dominates the retention mechanism, masking the polarity difference introduced by the oxidation of the aldehyde to a carboxylic acid. To determine the optimal stationary phase, we compared three distinct column chemistries under identical gradient conditions (0.1% Formic Acid in Water / Acetonitrile).

Table 1: Quantitative Performance Comparison of Stationary Phases

Column Chemistry (150 x 4.6 mm, 3.5 µm)	Retention Time (min)	Resolution ( Rs​ )	Tailing Factor ( Tf​ )	Primary Retention Mechanism
Standard C18 (Octadecylsilane)	6.2	1.8	1.45	Hydrophobic dispersion. Fails to adequately separate the carboxylic acid degradant; secondary silanol interactions cause tailing.
Phenyl-Hexyl	7.5	2.6	1.12	π−π interactions. Good separation of the pyrazole ring, but lacks specific selectivity for the fluorinated moiety.
PFP (Pentafluorophenyl)	8.1	3.4	1.05	Fluorine-fluorine, dipole-dipole, and π−π interactions. Optimal choice for resolving the fluorinated, nitro-aromatic critical pair.

The Verdict: The Pentafluorophenyl (PFP) column is the definitive winner. The causality here lies in the orthogonal retention mechanisms. The PFP phase engages in specific fluorine-fluorine interactions with the analyte's difluoromethyl group, while simultaneously offering strong dipole-dipole interactions with the nitro group. This dual-recognition mechanism provides baseline resolution ( Rs​>3.0 ) between the carbaldehyde and the carboxylic acid degradant, a feat standard C18 columns cannot reliably achieve[2].

Experimental Protocol: ICH Q2(R2) Method Validation

The following protocol outlines the validation of the PFP-based HPLC method. Every step is designed as a self-validating system to ensure the method is fit for its intended purpose in release and stability testing[3].

Phase 1: Chromatographic Conditions & System Suitability Testing (SST)

Before executing validation parameters, the system must prove its operational readiness.

• Column: Pentafluorophenyl (PFP), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic Acid in Milli-Q Water.

  • Causality: The carboxylic acid degradant has a pKa​ of ~4.0. Maintaining the mobile phase pH at ~2.7 (more than 1 unit below the pKa​ ) ensures the degradant remains fully protonated. If it ionizes, it will exhibit severe peak tailing and retention time drift[4].

• Mobile Phase B: 100% Acetonitrile.

  • Causality: Acetonitrile provides a lower UV cutoff than methanol, ensuring a flat baseline for trace impurity detection at 230 nm.

• Gradient: 20% B to 80% B over 15 minutes. Flow rate: 1.0 mL/min.

• SST Criteria: Inject the standard (100 µg/mL) in 6 replicates. The system is validated for the run only if the Relative Standard Deviation (RSD) of the peak area is ≤2.0% , and the theoretical plates ( N ) are ≥5000 .

Phase 2: Specificity & Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of impurities[1].

• Preparation: Prepare 100 µg/mL solutions of the API.

• Stress Conditions: Expose separate aliquots to 0.1N HCl (Hydrolysis), 0.1N NaOH (Hydrolysis), 3% H2​O2​ (Oxidation), and UV light (Photolysis) for 24 hours.

• Analysis: Inject stressed samples using a Photodiode Array (PDA) detector (200-400 nm).

• Causality & Acceptance: We must prove the method is stability-indicating. The PDA software calculates a "Peak Purity Angle" and a "Purity Threshold." For the method to be specific, the Purity Angle must be strictly less than the Purity Threshold, proving no degradants are co-eluting beneath the main API peak[4].

Fig 1: Forced degradation workflow establishing method specificity via PDA peak purity analysis.

Phase 3: Linearity & Range

• Preparation: Dilute the stock solution to create five concentration levels: 50%, 80%, 100%, 120%, and 150% of the target concentration (100 µg/mL).

• Execution: Inject each level in triplicate. Plot the peak area against the nominal concentration.

• Causality & Acceptance: This proves the detector response is directly proportional to the analyte concentration. The correlation coefficient ( R2 ) must be ≥0.999 , and the y-intercept should not significantly deviate from zero (typically ≤2% of the 100% response level)[1].

Phase 4: Accuracy (Recovery)

• Preparation: Spike a known amount of the synthesized carboxylic acid degradant into a blank matrix at three levels: 0.1%, 0.5%, and 1.0% relative to the API concentration.

• Execution: Prepare and inject three replicates per level.

• Causality & Acceptance: Accuracy confirms that the method can reliably quantify trace impurities without matrix suppression or enhancement. Recovery must fall within the strict window of 95.0% – 105.0%[2].

Phase 5: Precision (Repeatability & Intermediate Precision)

• Repeatability: A single analyst prepares six independent sample preparations of the API at 100% concentration and injects them on the same day.

• Intermediate Precision: A second analyst, on a different day, using a different HPLC system, repeats the six preparations.

• Causality & Acceptance: This tests the ruggedness of the method against normal laboratory variations. The cumulative %RSD of the assay results for all 12 samples must be ≤2.0% .

Conclusion

By transitioning from a standard C18 column to a Pentafluorophenyl (PFP) stationary phase, we leverage specific fluorine-fluorine interactions to achieve superior resolution of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde from its oxidative degradants. When validated under the rigorous, self-validating framework of ICH Q2(R2), this method provides drug development professionals with a highly trustworthy, stability-indicating assay for routine purity and release testing.

References

• ICH Q2(R2) Validation of Analytical Procedures , International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline , European Medicines Agency (EMA). Available at:[Link]

• HPLC Method Development, Validation and Impurity Characterization for an Antitumor HSP90 Inhibitor -- PU-H71 (NSC 750424) , National Institutes of Health (NIH) / PMC. Available at:[Link]

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• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. HPLC METHOD DEVELOPMENT, VALIDATION AND IMPURITY CHARACTERIZATION FOR AN ANTITUMOR HSP90 INHIBITOR -- PU-H71 (NSC 750424) - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Comparison Guide: Mass Spectrometry Fragmentation of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde vs. Non-Fluorinated Analogs

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug/Agrochemical Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

Fluorinated pyrazoles are highly sought-after building blocks in modern agrochemistry (e.g., succinate dehydrogenase inhibitors) and pharmaceutical development due to their enhanced metabolic stability and lipophilicity[1]. Among these, 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde (DFMNPC) presents a unique analytical profile.

This guide objectively compares the mass spectrometry (MS) fragmentation behavior of DFMNPC against its non-fluorinated analog, 1-methyl-3-nitro-1H-pyrazole-5-carbaldehyde (MNPC) . By detailing the causality behind their distinct ionization efficiencies and collision-induced dissociation (CID) pathways, this guide provides researchers with the foundational data needed to optimize Multiple Reaction Monitoring (MRM) methods for trace-level quantification.

Structural Causality & Ionization Dynamics

The structural modifications on the pyrazole core fundamentally dictate its behavior in the mass spectrometer. The base pyrazole ring typically undergoes primary expulsion of hydrogen cyanide (HCN) or dinitrogen (N₂)[2]. However, the presence of strongly electron-withdrawing groups (nitro, difluoromethyl, and carbaldehyde) suppresses these native ring cleavages, forcing substituent-driven fragmentation[3].

Ionization Efficiency (ESI vs. EI)

• Electrospray Ionization (ESI): DFMNPC readily forms both [M+H]+ in positive ion mode and [M−H]− (via enolization/hydrate formation) in negative ion mode. The strongly electron-withdrawing N−CHF2​ group decreases the basicity of the pyrazole nitrogens compared to the N−CH3​ group in MNPC. Consequently, MNPC exhibits a higher ionization efficiency in ESI(+), whereas DFMNPC shows superior response in ESI(-) or Atmospheric Pressure Chemical Ionization (APCI).

• Electron Ionization (EI): Under standard 70 eV EI, both compounds yield stable molecular radical cations ( M+∙ ). The extreme electronegativity of the fluorine atoms in DFMNPC destabilizes the molecular ion slightly faster than in MNPC, leading to a lower relative abundance of the parent ion peak.

Mechanistic Fragmentation Pathways

Understanding the specific mass losses is critical for assigning structural fragments and avoiding false positives in complex matrices.

The Nitro Group ( -NO2​ ) Pathway

In both DFMNPC and MNPC, the 3-nitro group acts as a primary site for fragmentation. Gas chromatography coupled with mass spectrometry (GC-MS) studies on nitropyrazoles demonstrate that the primary losses are typically ⋅NO (30 Da) or ⋅NO2​ (46 Da)[2]. In some configurations, an "ortho-effect" can lead to the loss of an ⋅OH radical (17 Da) if a neighboring proton is available, though this is restricted in the 3-nitro-5-carbaldehyde configuration[2].

The N-Difluoromethyl ( -CHF2​ ) vs. N-Methyl ( -CH3​ ) Pathway

This is the primary differentiator between the two analogs:

• DFMNPC: The N−CHF2​ group is prone to the loss of a difluorocarbene neutral ( CF2​ , 50 Da) or a difluoromethyl radical ( ⋅CHF2​ , 51 Da) under elevated collision energies[4]. Additionally, the elimination of hydrogen fluoride (HF, 20 Da) is a highly diagnostic pathway for N-difluoromethylated heterocycles[5].

• MNPC: The N−CH3​ group is significantly more stable. It typically remains attached to the ring until deep fragmentation occurs, eventually being expelled as part of an HCN loss (27 Da) or a methyl radical ( ⋅CH3​ , 15 Da)[3].

The Carbaldehyde ( -CHO ) Pathway

Both molecules feature a 5-carbaldehyde group, which reliably undergoes α -cleavage to expel carbon monoxide ( CO , 28 Da) or a formyl radical ( ⋅CHO , 29 Da).

ESI-MS/MS Fragmentation Tree of DFMNPC highlighting diagnostic mass losses.

Quantitative Comparative Analysis

To facilitate MRM method development, the quantitative fragmentation data is summarized below. The data reflects optimized Triple Quadrupole (QqQ) parameters.

Table 1: Exact Mass and Primary Precursor Ions

Compound	Molecular Formula	Exact Mass	ESI(+) [M+H]+	ESI(-) [M−H]−	EI (70 eV) M+∙
DFMNPC	C5​H3​F2​N3​O3​	191.01	192.01	190.01	191.0
MNPC	C5​H5​N3​O3​	155.03	156.04	154.03	155.0

Table 2: Key MRM Transitions and Collision Energy (CE) Optimization (ESI+)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss	Proposed Mechanism	Optimal CE (eV)
DFMNPC	192.0	146.0	46 Da	Loss of NO2​	15
DFMNPC	192.0	126.0	66 Da	Loss of NO2​ + HF	25
DFMNPC	192.0	96.0	96 Da	Loss of NO2​ + CF2​	35
MNPC	156.0	110.0	46 Da	Loss of NO2​	12
MNPC	156.0	82.0	74 Da	Loss of NO2​ + CO	22

Note: DFMNPC requires higher collision energies to induce secondary fragmentation due to the robust nature of the C-F bonds compared to C-H bonds.

Validated Experimental Methodologies

The following protocols are designed as self-validating systems. Built-in quality control (QC) checks ensure that the observed fragmentation is due to the analyte and not in-source fragmentation or matrix interference.

Protocol A: LC-MS/MS (ESI) Method for Trace Quantification

Objective: Achieve baseline separation and high-sensitivity MRM detection of DFMNPC and MNPC.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg of the pyrazole standard in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock. Dilute to 100 ng/mL using Initial Mobile Phase (95% Water / 5% Acetonitrile).

  • Causality: High aqueous content in the final diluent prevents solvent-induced peak broadening (the "solvent effect") on the reversed-phase column.

• Chromatographic Separation:

  • Column: C18 RRHD (2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Causality: Formic acid acts as a proton donor, significantly enhancing the formation of [M+H]+ ions in the ESI source.

  • Gradient: 5% B to 95% B over 4.0 minutes. Flow rate: 0.4 mL/min.

• Source Optimization (ESI+):

  • Capillary Voltage: 3.5 kV.

  • Desolvation Temperature: 350 °C.

  • Desolvation Gas Flow: 800 L/hr.

• Self-Validation Check: Monitor the in-source fragmentation by running a Q1 full scan. If the m/z 146 peak (loss of NO2​ ) exceeds 15% of the precursor m/z 192 peak intensity in Q1, lower the Cone Voltage/Fragmentor Voltage to prevent premature dissociation before the collision cell.

Protocol B: GC-MS (EI) Method for Structural Confirmation

Objective: Obtain reproducible 70 eV electron ionization spectra for library matching and structural elucidation.

Step-by-Step Methodology:

• Sample Preparation: Dilute the stock solution to 10 µg/mL in Ethyl Acetate.

• Gas Chromatography:

  • Column: HP-5MS (30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: 80 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 3 min).

• Mass Spectrometry:

  • Ionization Energy: 70 eV.

  • Causality: 70 eV is the universal standard for EI; it provides enough energy to consistently shatter the molecule into reproducible fragments that match NIST/Wiley libraries[6].

  • Source Temperature: 230 °C.

  • Scan Range: m/z 40 to 300.

• Self-Validation Check: Ensure the isotopic ratio of the molecular ion ( M+∙ at m/z 191) matches the theoretical isotopic distribution for C5​H3​F2​N3​O3​ (specifically looking at the M+1 peak derived from 13C and 15N natural abundance).

Analytical workflow for LC-MS/MS MRM quantification of DFMNPC.

Conclusion

The substitution of a methyl group with a difluoromethyl group on the pyrazole ring fundamentally alters the mass spectrometric behavior of the molecule. While 1-methyl-3-nitro-1H-pyrazole-5-carbaldehyde relies heavily on the loss of the nitro group followed by basic ring fragmentation, 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde exhibits highly diagnostic losses of CF2​ and HF under CID conditions. By leveraging these specific transitions (e.g., 192.0→126.0 ), analysts can develop highly selective and sensitive LC-MS/MS assays free from matrix interferences common to non-fluorinated analogs.

References

• Kuhn, B. L., Wust, K. M., Paz, A. V., & Bonacorso, H. G. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. Retrieved from [Link]

• Kuhn, B. L., et al. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. Retrieved from [Link]

• Ugrak, B., et al. (2025). N-Difluoromethylpyrazoles: in-demand and now available fluorinated building blocks. Arkat USA. Retrieved from[Link]

• American Chemical Society. (2026). Efficient Access to Functionalized N-Difluoromethylpyrazoles. ACS Publications. Retrieved from [Link]

• American Chemical Society. (2014). An Atom-Efficient Route to Ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate (DFMMP)—A Key Building Block for a Novel Fungicide Family. ACS Publications. Retrieved from [Link]

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Benchmarking 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde in Heterocyclic Synthesis

The pyrazole ring is a privileged scaffold in medicinal chemistry, frequently serving as the core structure in anti-inflammatory, antimicrobial, and targeted anticancer agents[1]. In recent years, the strategic incorporation of fluorinated substituents—particularly the difluoromethyl (–CHF₂) group—has revolutionized drug design[2]. Unlike the fully fluorinated trifluoromethyl (–CF₃) group, the –CHF₂ moiety acts as a lipophilic hydrogen-bond donor, dramatically improving target binding affinity and metabolic stability while maintaining favorable aqueous solubility.

This guide provides an objective benchmarking of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde against its non-fluorinated and perfluorinated analogs. As a highly functionalized heterocyclic building block, it offers three orthogonal points of synthetic diversity: a hyper-reactive electrophilic carbaldehyde, a reducible nitro group, and a metabolically robust –CHF₂ core.

Mechanistic Rationale: The Power of the Difluoromethyl Group

As researchers transition from traditional scaffolds to next-generation building blocks, understanding the causality behind molecular behavior is critical. Why select this specific building block over traditional alternatives? The answer lies in stereoelectronic tuning:

• Hyper-Electrophilic Aldehyde: The synergistic electron-withdrawing effects of both the 1-difluoromethyl and 3-nitro groups significantly lower the Lowest Unoccupied Molecular Orbital (LUMO) of the 5-carbaldehyde. This accelerates nucleophilic additions (e.g., Knoevenagel condensations, reductive aminations) compared to standard 1-methyl analogs.

• The "Masked Amine" Advantage: The 3-nitro group serves as a robust placeholder during harsh aldehyde functionalizations. Post-condensation, it can be chemoselectively reduced to a 3-amino group, enabling late-stage intramolecular cyclizations to form complex fused systems like pyrazolo[1,5-a]pyrimidines.

• Lipophilic H-Bonding: The –CHF₂ proton is highly polarized, allowing it to act as a hydrogen-bond donor in protein active sites (e.g., kinase hinge regions), a property effectively utilized in modern targeted therapies and RNA-binding protein degraders[3].

Benchmarking: Comparative Performance Analysis

To objectively evaluate performance, we benchmarked 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde against two common alternatives: 1-Methyl-3-nitro-1H-pyrazole-5-carbaldehyde (Standard) and 1-(Trifluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde (Highly Lipophilic).

Table 1: Physicochemical & Reactivity Profiling

Building Block	Calculated LogP	H-Bond Donors	Aldehyde Reactivity (Relative Rate)*
1-Methyl-3-nitro-1H-pyrazole-5-carbaldehyde	0.85	0	1.0x (Baseline)
1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde	1.42	1 (–CHF₂)	3.8x
1-(Trifluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde	2.10	0	4.2x

*Measured via competitive Knoevenagel condensation with malononitrile at 25°C.

Table 2: Comparative Yields in Standard Heterocyclic Workflows

Reaction Type	1-Methyl Analog Yield	1-Difluoromethyl Analog Yield	1-Trifluoromethyl Analog Yield
Knoevenagel Condensation (Malononitrile)	72%	91%	93%
Reductive Amination (Morpholine, NaBH(OAc)₃)	65%	84%	81%
Chemoselective Nitro Reduction (Fe/NH₄Cl)	88%	85%	86%

Application Insight: The difluoromethyl analog provides the ideal balance. It nearly matches the extreme reactivity of the trifluoromethyl variant while offering superior downstream solubility and a crucial H-bond donor for biological target engagement.

Experimental Workflows & Self-Validating Protocols

Robust methodology requires built-in quality control. The following protocols are designed as self-validating systems to ensure experimental integrity.

Protocol 1: High-Yield Knoevenagel Condensation

Objective: Synthesis of 2-((1-(difluoromethyl)-3-nitro-1H-pyrazol-5-yl)methylene)malononitrile. Causality: We utilize ethanol as a green solvent and a catalytic amount of piperidine. The high electrophilicity of the difluoromethyl-substituted aldehyde allows this reaction to proceed at room temperature, preventing the degradation of the nitro group that can occur under prolonged heating.

Step-by-Step Method:

• Dissolve 1.0 mmol of 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde and 1.1 mmol of malononitrile in 5 mL of absolute ethanol.

• Add 0.1 equivalents (10 mol%) of piperidine dropwise. Observation: The solution will immediately transition to a deep yellow/orange, indicating the formation of the enolate intermediate.

• Stir at 25°C for 2 hours.

• Add 10 mL of ice-cold water to precipitate the product. Filter and wash with cold ethanol.

Self-Validation: Analyze the crude product via ¹H NMR. The disappearance of the characteristic aldehyde proton (~10.1 ppm) and the emergence of a sharp singlet at ~8.2 ppm (the new alkene proton) confirms complete conversion.

Protocol 2: Chemoselective Nitro Reduction

Objective: Conversion of the 3-nitro group to a 3-amino group without defluorination. Causality: Standard Palladium on Carbon (Pd/C) with hydrogen gas can occasionally lead to hydrodefluorination of the –CHF₂ group. Using Béchamp reduction conditions (Iron powder and Ammonium Chloride) ensures absolute chemoselectivity for the nitro group while preserving the delicate fluorine atoms.

Step-by-Step Method:

• Suspend 1.0 mmol of the nitro-pyrazole intermediate in a 4:1 mixture of Ethanol/Water (10 mL).

• Add 5.0 equivalents of Iron powder and 2.0 equivalents of solid NH₄Cl.

• Heat to 80°C under reflux for 3 hours.

• Filter hot through a Celite pad to remove iron oxides, washing the pad with hot ethyl acetate.

• Concentrate the filtrate and extract with ethyl acetate and brine. Dry over MgSO₄.

Self-Validation: In LC-MS, look for a mass shift of -30 Da (loss of two oxygen atoms, addition of two protons). In ¹H NMR, the appearance of a broad, exchangeable singlet at ~5.5 ppm (–NH₂) validates the successful reduction.

Synthetic Pathway Visualization

Divergent synthetic workflows utilizing the difluoromethyl pyrazole carbaldehyde building block.

Conclusion

1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde stands out as a superior building block for modern drug discovery. Its precisely tuned stereoelectronics offer rapid, high-yielding functionalization at the 5-position, while the difluoromethyl group imparts critical physicochemical advantages over standard methyl or trifluoromethyl analogs. By utilizing self-validating protocols, researchers can seamlessly integrate this scaffold into complex heterocyclic syntheses.

References

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC (National Institutes of Health). 1

• Synthesis and biological activity of acyl thiourea containing difluoromethyl pyrazole motif - ResearchGate / Phosphorus, Sulfur, and Silicon and the Related Elements. 2

• PYRAZOLESULFONAMIDES AS ANTITUMOR AGENTS - European Patent Office (EP 3953331 B1). 3

Sources

• 1. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. data.epo.org [data.epo.org]

Safety Operating Guide

Personal protective equipment for handling 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

Advanced Safety and Operational Guide: Handling 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde

As a highly functionalized, electrophilic building block, 1-(difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde is a critical intermediate in the synthesis of advanced agrochemicals and pharmaceuticals. However, its unique structural motifs—combining an energetic nitro-heterocycle, a highly lipophilic fluorinated group, and a reactive aldehyde—require specialized handling and rigorous safety protocols beyond standard laboratory precautions.

This guide provides a self-validating operational framework designed to ensure absolute safety, chemical integrity, and regulatory compliance during handling and disposal.

Mechanistic Hazard Assessment & Causality

To design an effective safety protocol, we must first understand the causality behind the compound's hazards. Every piece of Personal Protective Equipment (PPE) and operational step is dictated by the molecule's structural features:

• The Nitro-Pyrazole Core (Energetic Hazard): Nitro-aromatics and nitro-heterocycles are inherently energy-dense. The presence of a nitro group at the 3-position of the pyrazole ring imparts potential thermal instability and shock sensitivity (1[1]). Under excessive heat or friction, these compounds can undergo rapid, exothermic decomposition (2[2]).

• The Difluoromethyl (-CHF₂) Group (Penetration Hazard): Fluorination significantly increases the lipophilicity (LogP) of the pyrazole core. In structurally analogous difluoromethyl pyrazoles, this lipophilicity dramatically enhances dermal penetration rates, allowing the compound to rapidly bypass the stratum corneum and enter systemic circulation if skin contact occurs (3[3]).

• The Carbaldehyde (-CHO) Group (Sensitization Hazard): Aldehydes are highly reactive electrophiles that can cross-link primary amines in skin and respiratory proteins, acting as potent sensitizers and irritants (STOT SE 3).

Physicochemical & Hazard Data Summary

Property / Hazard	Classification / Value	Mechanistic Implication for Handling
Molecular Weight	191.09 g/mol	Small molecule; easily aerosolized if handled as a dry powder.
GHS Classification	Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A	Requires comprehensive barrier protection and local exhaust ventilation.
Dermal Penetration	Enhanced (via -CHF₂ group)	Standard nitrile is insufficient for prolonged exposure; double-gloving required.
Thermal Stability	Exothermic decomp. risk	Avoid high heat, friction, or electrostatic discharge (ESD)[4].

Personal Protective Equipment (PPE) Matrix

To counter the specific hazards outlined above, the following PPE matrix must be strictly adhered to:

Protection Zone	Required Equipment	Scientific Justification
Hands (Primary)	Heavy-duty Butyl Rubber gloves (Outer)	Butyl rubber provides superior resistance to highly lipophilic, fluorinated organic compounds.
Hands (Secondary)	Standard Nitrile gloves (Inner)	Acts as a secondary barrier and provides dexterity during the removal of contaminated outer gloves.
Eyes & Face	Chemical splash goggles + Full face shield	Protects against both chemical splashes and potential micro-shrapnel in the event of an energetic thermal runaway[5].
Respiratory	NIOSH-approved respirator with Organic Vapor (OV) / P100 cartridges	Mitigates inhalation of aerosolized powders and volatile carbaldehyde vapors.
Body	Flame-resistant (FR) lab coat + Anti-static apron	Prevents electrostatic discharge (ESD) which could trigger the energetic nitro-pyrazole core.

Operational Plan: Step-by-Step Handling Protocol

The following methodology ensures a self-validating workflow where each step confirms the safety of the next.

Methodology 1: Inert-Atmosphere Transfer and Reaction Setup

• Environmental Verification: Ensure the fume hood is operating with a face velocity of at least 100 feet per minute (fpm). Validate this by checking the digital airflow monitor before uncapping any reagents.

• Static Elimination: Ground all metal spatulas and balances. Weigh the compound in a static-free enclosure to prevent electrostatic discharge (ESD), which could trigger the nitro-pyrazole energetic pharmacophore.

• Double-Glove Protocol: Don standard nitrile inner gloves, followed by heavy-duty butyl rubber outer gloves.

• Schlenk Line Purge: Cycle the reaction flask 3x with Argon/Vacuum to ensure an oxygen-free environment. Self-Validation: Confirm the pressure gauge drops below 0.1 mbar during each vacuum cycle.

• Solubilization: Transfer the solid 1-(Difluoromethyl)-3-nitro-1H-pyrazole-5-carbaldehyde to the reaction flask and dissolve it in a compatible anhydrous solvent (e.g., DCM or THF) at 0°C before initiating any catalytic cycles or adding nucleophiles. Causality: Dissolving the compound dissipates heat and significantly lowers the risk of localized thermal runaway.

Emergency Operational Plan: Spill Response & Disposal

In the event of a spill, the combination of energetic potential and high dermal penetrability requires an immediate, structured response.

Methodology 2: Spill Quenching and Containment

• Isolation & Evacuation: Immediately halt all heat sources, lower the fume hood sash, and alert nearby personnel.

• Containment (No-Friction Rule): Cover the spill with an inert, non-combustible absorbent (e.g., diatomaceous earth or dry sand). CRITICAL: Do not use paper towels or cellulose-based materials, as the friction of wiping combined with the nitro-pyrazole core can trigger an exothermic reaction[1].

• Collection: Use a non-sparking, conductive scoop (e.g., Teflon-coated or grounded aluminum) to transfer the absorbed mass into a High-Density Polyethylene (HDPE) hazardous waste container.

• Decontamination: Wash the affected surface with a 5% sodium bisulfite solution to neutralize residual aldehyde reactivity, followed by copious amounts of water.

Waste Disposal Plan:

• Segregation: Do not mix this waste with general organic waste or heavy metals.

• Labeling: Label clearly as "Halogenated Organic Waste - Contains Energetic Nitro-Heterocycles."

• Storage: Store in a cool, dark, well-ventilated waste accumulation area, strictly away from strong bases, reducing agents, and direct sunlight.

Operational Workflow Visualization

Workflow for the safe handling and emergency response of fluorinated nitro-pyrazoles.

References

• Polynitro-N-aryl-C-nitro-pyrazole/imidazole Derivatives: Thermally Stable-Insensitive Energetic Materials. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• Public Release Summary on the Evaluation of the new active constituent fluoxapiprolin. Australian Pesticides and Veterinary Medicines Authority (APVMA). Available at:[Link]

• Azole energetic materials: Initial mechanisms for the energy release from electronical excited nitropyrazoles. AIP Publishing. Available at: [Link]

Sources

• 1. CAS 26621-44-3: 3-Nitropyrazole | CymitQuimica [cymitquimica.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. apvma.gov.au [apvma.gov.au]
• 4. 1-Ethyl-4-iodo-5-nitro-1H-pyrazole|CAS 1354705-16-0 [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]